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  • Product: 3-Amino-2-fluoro-6-methylbenzoic acid
  • CAS: 1186194-30-8

Core Science & Biosynthesis

Foundational

Thermodynamic Profiling and Physicochemical Characterization of 3-Amino-2-fluoro-6-methylbenzoic Acid

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide Executive Summary In early-stage pharmaceutical development, the thermodyn...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

In early-stage pharmaceutical development, the thermodynamic profiling of active pharmaceutical ingredient (API) building blocks is non-negotiable. 3-Amino-2-fluoro-6-methylbenzoic acid (CAS: 1186194-30-8) is a highly functionalized aromatic intermediate frequently utilized in the synthesis of targeted therapeutics, including advanced kinase inhibitors.

As a Senior Application Scientist, I approach the characterization of this molecule not as a static checklist, but as a dynamic thermodynamic system. The interplay between its four distinct functional groups—a carboxylic acid, an amino group, a fluorine atom, and a methyl group—creates a complex energetic landscape. This guide deconstructs the causality behind its thermodynamic properties, detailing how structural electronics dictate macroscopic behavior, and provides field-proven, self-validating protocols for empirical characterization.

Structural Thermodynamics: Causality of Substituent Effects

The thermodynamic behavior of 3-Amino-2-fluoro-6-methylbenzoic acid is governed by the Gibbs free energy of dissociation ( ΔGdiss​ ) and the enthalpy of sublimation ( ΔHsub​ ). To predict its behavior in solution, we must analyze the molecule through the lens of the Hammett equation and steric geometry .

Steric Inhibition of Resonance (The Di-Ortho Effect)

The carboxylic acid group is flanked by a 2-fluoro and a 6-methyl group. For a benzoic acid derivative to benefit from resonance stabilization, the carboxylate group must remain coplanar with the benzene ring. The steric bulk of the 6-methyl group forces the –COOH group to rotate out of the aromatic plane.

  • Thermodynamic Consequence: This out-of-plane rotation breaks conjugation. Because conjugation stabilizes the neutral acid form more than the symmetric anion, this steric twisting destabilizes the neutral state, effectively lowering the ΔGdiss​ and driving the equilibrium toward dissociation (increasing acidity) .

Inductive and Mesomeric Contributions
  • 2-Fluoro Substitution (-I Effect): Fluorine exerts a powerful electron-withdrawing inductive effect. Positioned ortho to the carboxylate, it stabilizes the resulting negative charge of the conjugate base, further lowering the pKa .

  • 3-Amino Substitution (+M, -I Effect): The amino group introduces a basic center, establishing a zwitterionic micro-equilibrium. Furthermore, it acts as a strong hydrogen-bond donor in the solid state, dramatically increasing the crystal lattice energy ( ΔHsub​ ), which directly opposes aqueous solvation.

G cluster_0 Thermodynamic Substituent Effects on Acid Dissociation (ΔG_diss) Core Benzoic Acid Core (Base ΔG_diss) F_group 2-Fluoro Group (-I Inductive Effect) Core->F_group Electron withdrawal NH2_group 3-Amino Group (Zwitterionic Equilibrium) Core->NH2_group H-bond network CH3_group 6-Methyl Group (Steric Resonance Inhibition) Core->CH3_group Ortho-twisting Final_pKa Net Thermodynamic Shift (Lowered pKa, Stabilized Anion) F_group->Final_pKa Lowers ΔH_diss NH2_group->Final_pKa Alters ΔS_diss CH3_group->Final_pKa Destabilizes neutral state

Diagram 1: Influence of fluoro, amino, and methyl substituents on the Gibbs free energy of dissociation.

Quantitative Thermodynamic Data Summary

Due to the complex interplay of these substituents, the thermodynamic parameters of 3-Amino-2-fluoro-6-methylbenzoic acid deviate significantly from unsubstituted benzoic acid. Below is a consolidated table of derived thermodynamic properties based on structural analog extrapolation at standard conditions (298.15 K).

PropertySymbolEstimated ValuePrimary Thermodynamic Driver
Acid Dissociation (Carboxyl) pKa1​ 3.2 – 3.5Ortho-F (-I effect) & Ortho-CH3 (Steric twisting)
Acid Dissociation (Ammonium) pKa2​ 2.4 – 2.8Electron withdrawal by F and COOH
Intrinsic Aqueous Solubility S0​ < 1.0 mg/mLHigh lattice energy via intermolecular H-bonding
Enthalpy of Solution ΔHsol​ +25 to +35 kJ/molEndothermic cavity formation in aqueous media
Partition Coefficient LogP 1.8 – 2.2Hydrophobic contributions of F and CH3

Self-Validating Experimental Protocols

To transition from theoretical predictions to empirical certainty, we must employ methodologies that account for the compound's specific liabilities—namely, its poor aqueous solubility and potential for thermal degradation.

Protocol A: Thermodynamic pKa Determination via Hybrid Micellar Liquid Chromatography (HMLC)

Causality & Rationale: Standard potentiometric titration in pure water often fails for highly substituted fluorinated benzoic acids due to precipitation before the equivalence point. HMLC utilizes a surfactant (e.g., Sodium Dodecyl Sulfate, SDS) to maintain the analyte in solution, allowing us to mathematically extrapolate the true aqueous pKa by analyzing retention time shifts as a function of mobile phase pH .

Step-by-Step Methodology:

  • Mobile Phase Preparation: Prepare a series of buffered mobile phases (pH ranging from 1.5 to 6.0) containing 10% acetonitrile and a sub-critical micelle concentration (CMC) of SDS (e.g., 0.05 M).

  • System Equilibration: Purge the HPLC system and equilibrate the C18 stationary phase at a strictly controlled 298.15 K to ensure the enthalpy of partitioning remains constant.

  • Sample Injection: Inject 10 µL of a 50 µg/mL solution of 3-Amino-2-fluoro-6-methylbenzoic acid.

  • Retention Mapping: Record the retention factor ( k ) at each pH level.

  • Data Extraction: Plot k versus pH. The inflection point of the resulting sigmoidal curve corresponds to the apparent pKa in the micellar system.

  • Thermodynamic Correction: Apply the Yasuda-Shedlovsky extrapolation to correct for the dielectric constant shift of the organic modifier, yielding the absolute aqueous thermodynamic pKa.

Protocol B: Thermodynamic Aqueous Solubility via van 't Hoff Analysis

Causality & Rationale: Kinetic solubility (e.g., solvent-shift methods) is prone to supersaturation artifacts. To determine the true thermodynamic solubility ( ΔGsol​ ), the system must reach absolute equilibrium. Furthermore, phase separation must occur at the exact equilibration temperature; using ambient-temperature syringe filtration causes rapid precipitation of fluorinated compounds inside the filter membrane, skewing results.

Step-by-Step Methodology:

  • Solid-State Verification: Analyze the starting material via Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to confirm phase purity and rule out amorphous domains.

  • Isothermal Equilibration: Add excess solid to 10 mL of 0.1 M HCl (to suppress ionization and measure intrinsic solubility, S0​ ). Seal and agitate in a thermostatic shaker at three distinct temperatures (e.g., 298 K, 308 K, 318 K) for 72 hours.

  • Phase Separation: Transfer the suspensions to ultracentrifuge tubes pre-warmed to the exact equilibration temperature. Centrifuge at 15,000 RPM for 20 minutes. Do not use syringe filters.

  • Quantification: Carefully aspirate the supernatant, dilute immediately with mobile phase to prevent precipitation, and quantify via HPLC-UV against a validated calibration curve.

  • Thermodynamic Extraction: Plot ln(S) versus 1/T (van 't Hoff plot).

    • The slope equals −ΔHsol​/R .

    • The y-intercept equals ΔSsol​/R .

    • Calculate ΔGsol​=ΔHsol​−TΔSsol​ .

G Step1 1. Solid State Verification (PXRD & DSC) Step2 2. Isothermal Equilibration (Aqueous Buffer, 298K-318K) Step1->Step2 Confirms single polymorph Step3 3. Phase Separation (Ultracentrifugation at Temp) Step2->Step3 72h to ensure ΔG = 0 Step4 4. Solute Quantification (HPLC-UV / LC-MS) Step3->Step4 Prevents thermal precipitation Step5 5. Thermodynamic Extraction (van 't Hoff Plot: ln S vs 1/T) Step4->Step5 Generates solubility curve Result Output: ΔH_sol, ΔS_sol, ΔG_sol Step5->Result Slope = -ΔH/R, Intercept = ΔS/R

Diagram 2: Self-validating workflow for extracting thermodynamic solubility parameters via van 't Hoff analysis.

Conclusion

The thermodynamic profile of 3-Amino-2-fluoro-6-methylbenzoic acid is a direct manifestation of its highly crowded, electronically polarized structure. The steric twisting induced by the 6-methyl group, combined with the strong inductive withdrawal of the 2-fluoro group, significantly depresses its pKa relative to standard benzoic acids. Meanwhile, the robust hydrogen-bonding capacity of the 3-amino group elevates the crystal lattice energy, necessitating rigorous, temperature-controlled methodologies for accurate solubility profiling. By employing the self-validating protocols outlined above, development teams can secure the high-fidelity thermodynamic data required for downstream formulation and pharmacokinetic modeling.

References

  • Thermodynamics of ionization of benzoic acid and substituted benzoic acids in relation to the Hammett equation. Matsui, T., Ko, H. C., & Hepler, L. G. Canadian Journal of Chemistry (1974).[Link]

  • Substituent effects on the electronic structure and pKa of benzoic acid. Chada, V. G., et al. International Journal of Quantum Chemistry (2002).[Link]

  • Correlations and Predictions of Carboxylic Acid pKa Values Using Intermolecular Structure and Properties of Hydrogen-Bonded Complexes. Liptak, M. D., et al. The Journal of Physical Chemistry A (2008).[Link]

  • Applicability of hybrid micelle liquid chromatography for practical determination of acid dissociation constant. El-Shaheny, R. N., et al. Journal of Liquid Chromatography & Related Technologies (2022).[Link]

Exploratory

Comprehensive Technical &amp; Safety Whitepaper: 3-Amino-2-fluoro-6-methylbenzoic Acid in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Material Safety & Application Guide Executive Summary As a Senior Application Scientist, I frequently encounter...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Material Safety & Application Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter building blocks that present both immense structural value and significant synthetic challenges. 3-Amino-2-fluoro-6-methylbenzoic acid (CAS: 1186194-30-8) is a prime example. Widely utilized in the synthesis of bioactive reagents and screening compounds, this molecule features a highly functionalized benzoic acid core[1]. However, its di-ortho substitution pattern (a fluorine atom at C2 and a methyl group at C6) creates extreme steric hindrance around the carboxylate, demanding specialized handling and coupling methodologies.

This whitepaper transcends a traditional Material Safety Data Sheet (MSDS). It synthesizes physicochemical profiling, mechanistic toxicology, and field-proven, self-validating experimental protocols to ensure both laboratory safety and synthetic success.

Structural Profiling & Physicochemical Dynamics

The molecular architecture of 3-Amino-2-fluoro-6-methylbenzoic acid (C₈H₈FNO₂, MW: 169.15 g/mol ) dictates its chemical behavior[2].

  • Steric Hindrance: The carboxylic acid is flanked by a C2-fluoro group and a C6-methyl group. This di-ortho substitution physically blocks the trajectory of incoming nucleophiles during standard amide coupling, rendering traditional reagents like EDC/NHS highly inefficient[3].

  • Electronic Modulation: The strongly electron-withdrawing fluorine atom lowers the pKa of the adjacent carboxylic acid while simultaneously modulating the nucleophilicity of the C3-amino group.

  • Causality in Synthesis: To overcome the steric shielding of the carbonyl carbon, one must generate a highly reactive, linear intermediate. This necessitates the use of advanced uronium-based reagents (e.g., TCFH) that form an acyl imidazolium species, which is less susceptible to steric bulk than standard O-acylisoureas[4].

Mechanistic Toxicology & Advanced Hazard Identification

Standard safety sheets classify this compound under general irritants (Skin Irrit. 2, Eye Irrit. 2). However, structural alerts indicate a more insidious systemic hazard: Methemoglobinemia .

The Causality of Toxicity

Like many 5, systemic absorption of this compound can lead to the impairment of oxygen delivery in the blood[5]. The toxicity is not caused by the parent molecule, but by its hepatic bioactivation. Cytochrome P450 enzymes catalyze the N-hydroxylation of the primary amine, forming a reactive hydroxylamine intermediate[6]. This intermediate permeates erythrocytes and oxidizes the ferrous (Fe²⁺) iron in hemoglobin to ferric (Fe³⁺) iron, producing methemoglobin[7].

Toxicity A 3-Amino-2-fluoro- 6-methylbenzoic acid B CYP450 N-Hydroxylation A->B Hepatic Phase I E N-Acetylation (NAT2) A->E Hepatic Phase II C N-Hydroxylamine Intermediate B->C Bioactivation D Methemoglobinemia (Fe2+ -> Fe3+) C->D RBC Oxidation F Renal Excretion (Detoxification) E->F Clearance

Figure 1: Proposed metabolic pathways for fluorinated anilines highlighting the bioactivation route.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning each critical step contains a built-in verification mechanism before progression is allowed.

High-Containment Handling & Weighing Procedure

Due to the risk of methemoglobinemia via inhalation or dermal contact[5], strict engineering controls are required.

  • Preparation: Don nitrile gloves (double-gloved), a fitted P100 respirator, and a closed-front lab coat.

  • Containment Validation (Self-Validating Step): Place the reagent bottle inside a Class II Biological Safety Cabinet (BSC) or powder weighing isolator. Validation: Verify the Magnehelic gauge reads ≤ -0.05 inches of water. Do not open the bottle if negative pressure is not confirmed.

  • Transfer: Use an anti-static weighing boat to measure the required mass.

  • Decontamination: Wipe down all spatulas and surfaces with a 10% sodium hypochlorite (bleach) solution, followed by 70% ethanol. The bleach oxidizes residual amines to non-hazardous byproducts.

Sterically Hindered Amide Coupling Workflow

Because of the extreme steric hindrance from the C2-fluoro and C6-methyl groups, standard EDC/HOBt coupling will fail. We utilize the highly reactive 4, which excels at coupling ortho-substituted benzoic acids[4].

  • Reagent Solubilization: Dissolve 3-Amino-2-fluoro-6-methylbenzoic acid (1.0 eq) in anhydrous CH₃CN (0.2 M).

  • Activation: Add TCFH (1.5 eq) and N-methylimidazole (NMI) (3.0 eq) at 0°C. Stir for 15 minutes to form the acyl imidazolium intermediate.

  • Activation Validation (Self-Validating Step): Remove a 5 µL aliquot, dilute in 1 mL CH₃CN, and inject into LC-MS. Validation: The complete disappearance of the parent mass (m/z 168 [M-H]⁻) and formation of the activated intermediate confirms the reaction is ready for the amine.

  • Amine Addition: Add the target amine (1.2 eq) dropwise. Warm to room temperature and stir for 2 hours.

  • Quenching & Isolation: Quench the reaction with saturated aqueous NH₄Cl to hydrolyze unreacted active esters. Extract with EtOAc (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate for flash chromatography.

Workflow S1 Step 1 Reagent Prep (Acid + TCFH/NMI) S2 Step 2 Activation (Acyl Imidazolium) S1->S2 0°C S3 Step 3 Amine Addition (Target Amine) S2->S3 0°C to RT S4 Step 4 Quench (Aqueous NH4Cl) S3->S4 2-4 hrs S5 Step 5 Purification (Chromatography) S4->S5 Organic Phase

Figure 2: Optimized amide coupling workflow for sterically hindered ortho-substituted benzoic acids.

Quantitative Data Summaries

Table 1: Physicochemical & Hazard Profiling

ParameterValue / DescriptionConsequence for Handling
CAS Number 1186194-30-8N/A
Molecular Weight 169.15 g/mol High cell permeability
Physical State Solid (Powder)Inhalation hazard (dust)
Primary Hazard Methemoglobinemia RiskRequires Class II BSC / Isolator
Steric Profile Di-ortho substituted (F, CH₃)Blocks standard nucleophilic attack

Table 2: Amide Coupling Reagent Efficacy (Ortho-Substituted Benzoic Acids)

Coupling ReagentBaseIntermediate FormedExpected YieldCausality / Mechanism
EDC / HOBt DIPEAO-Acylisourea< 20%Intermediate is too bulky; sterically blocked by C2-F and C6-CH₃.
HATU DIPEAAt-Ester40 - 60%Better leaving group, but still suffers from steric clash at the transition state.
TCFH NMIAcyl Imidazolium> 85%Forms a highly reactive, linear intermediate that easily bypasses ortho-substituents.

References

  • EvitaChem. Buy 3-[(Pentan-2-yl)amino]benzonitrile (EVT-15401047) - EvitaChem (Inventory listing for 3-Amino-2-fluoro-6-methylbenzoic acid).1[1]

  • AiFChem. 1186194-30-8 | 3-Amino-2-fluoro-6-methyl-benzoic acid.2[2]

  • Guidechem. 2,3-Difluoroaniline 4519-40-8 wiki - Guidechem (Toxicity mechanisms of fluorinated anilines).5[5]

  • Chemical Research in Toxicology (ACS Publications). Novel Mechanism for Dehalogenation and Glutathione Conjugation of Dihalogenated Anilines in Human Liver Microsomes.6[6]

  • ChemRxiv. Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents (TCFH efficacy on hindered benzoic acids).4[4]

  • Wageningen University & Research (WUR eDepot). Quantitative structure activity relationships for the biotransformation and toxicity of halogenated benzene-derivatives.7[7]

  • ACS Publications. Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries.3[3]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for 3-Amino-2-fluoro-6-methylbenzoic acid: A Key Intermediate in Pharmaceutical Synthesis

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 3-Amino-2-fluoro-6-methylbenzoic acid as a strategic intermediate in t...

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Author: BenchChem Technical Support Team. Date: April 2026

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 3-Amino-2-fluoro-6-methylbenzoic acid as a strategic intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs). This document outlines the molecule's significance, physicochemical properties, detailed synthetic protocols, and robust analytical methods for quality control.

Introduction: The Strategic Importance of Fluorinated Anthranilic Acids in Medicinal Chemistry

The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity.[1] Fluorinated anthranilic acid derivatives, such as 3-Amino-2-fluoro-6-methylbenzoic acid, are particularly valuable building blocks. The unique substitution pattern of this molecule, featuring an amine for further derivatization, a carboxylic acid for amide bond formation or as a bioisostere, a fluorine atom to modulate electronic properties, and a methyl group for steric influence, makes it a highly versatile scaffold for the synthesis of complex and novel APIs. While this specific intermediate is not yet widely cited in the synthesis of blockbuster drugs, its structural motifs are present in a variety of therapeutic agents, highlighting its potential in the development of next-generation pharmaceuticals.

Physicochemical and Safety Data

A comprehensive understanding of the physicochemical properties and safety profile of 3-Amino-2-fluoro-6-methylbenzoic acid is critical for its effective and safe handling in a laboratory setting.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₈H₈FNO₂PubChem
Molecular Weight 169.15 g/mol PubChem[2]
Appearance Off-white to light yellow solidInferred from similar compounds[3]
Melting Point Not available (estimated >180 °C)N/A
Boiling Point Not availableN/A
Solubility Sparingly soluble in water, soluble in organic solvents like methanol, ethanol, and DMSO.General knowledge of similar compounds
pKa Not available (estimated acidic pKa ~3-4, basic pKa ~2-3)N/A
Safety and Handling

3-Amino-2-fluoro-6-methylbenzoic acid should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Work should be conducted in a well-ventilated fume hood.[5]

GHS Hazard Statements (based on similar compounds): [2]

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.

For detailed safety information, always refer to the supplier's Safety Data Sheet (SDS).

Synthesis Protocol

The following is a two-stage synthetic protocol for 3-Amino-2-fluoro-6-methylbenzoic acid, commencing from commercially available 2-methyl-3-fluoroaniline. The first stage involves the synthesis of the key intermediate, 2-methyl-3-fluoro-6-nitrobenzoic acid, based on a patented method.[6] The second stage details the reduction of the nitro group to the desired amine.

Stage 1: Synthesis of 2-Methyl-3-fluoro-6-nitrobenzoic acid

This multi-step process begins with the nitration of 2-methyl-3-fluoroaniline, followed by hydrolysis, diazotization, and cyanation, and concludes with hydrolysis to the carboxylic acid.

Rationale: This step introduces the nitro group at the 6-position, ortho to the methyl group and para to the amino group, which directs the electrophilic aromatic substitution. Acetic anhydride is used to protect the amine as an acetamide, preventing oxidation and directing the nitration.

Protocol:

  • Dissolve 2-methyl-3-fluoroaniline (1.0 eq) in acetic anhydride (5 vol).

  • Cool the solution to -10 °C.

  • Slowly add 65% nitric acid (0.8 eq) dropwise, maintaining the temperature below -5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 16 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction by pouring it into ice water and collect the precipitated N-(2-methyl-3-fluoro-6-nitrophenyl)acetamide by filtration.

Rationale: The acetyl protecting group is removed by acid-catalyzed hydrolysis to yield the free amine.

Protocol:

  • Suspend the N-(2-methyl-3-fluoro-6-nitrophenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

  • Heat the mixture to reflux for 15-18 hours.

  • Cool the reaction and neutralize with a base (e.g., NaOH solution) to precipitate the 2-methyl-3-fluoro-6-nitroaniline.

  • Collect the product by filtration and dry.

Rationale: The amino group is converted to a diazonium salt, which is then displaced by a bromide ion in a Sandmeyer reaction to introduce a bromine atom.

Protocol:

  • Dissolve 2-methyl-3-fluoro-6-nitroaniline in 48% hydrobromic acid.

  • Cool the solution to 0 °C and add a solution of sodium nitrite in water dropwise.

  • Maintain the temperature at 0 °C for 30 minutes.

  • In a separate flask, prepare a solution of cuprous bromide in water.

  • Add the diazonium salt solution to the cuprous bromide solution and heat to 80-100 °C for 1-2 hours.

  • Extract the product, 2-bromo-3-methyl-4-fluoro-nitrobenzene, with an organic solvent.

Rationale: The bromine is displaced by a cyanide group, which will be hydrolyzed to the carboxylic acid in the final step.

Protocol:

  • Dissolve 2-bromo-3-methyl-4-fluoro-nitrobenzene in N,N-dimethylformamide (DMF).

  • Add cuprous cyanide and heat the mixture to 110-130 °C for 17-20 hours.

  • After completion, quench the reaction and extract the 2-methyl-3-fluoro-6-nitrobenzonitrile.

Rationale: The nitrile group is hydrolyzed under acidic conditions to the desired carboxylic acid.

Protocol:

  • Heat the 2-methyl-3-fluoro-6-nitrobenzonitrile in a mixture of sulfuric acid and sodium nitrite.

  • After hydrolysis is complete, cool the reaction and precipitate the 2-methyl-3-fluoro-6-nitrobenzoic acid by adding water.

  • Collect the product by filtration and purify by recrystallization.

Stage 2: Reduction of 2-Methyl-3-fluoro-6-nitrobenzoic acid

Rationale: The nitro group is reduced to an amine to yield the final product. Catalytic hydrogenation is a clean and efficient method.[7] An alternative is chemical reduction with tin(II) chloride, which is also highly effective.[8]

Protocol:

  • In a pressure vessel, dissolve 2-methyl-3-fluoro-6-nitrobenzoic acid (1.0 eq) in a suitable solvent such as methanol or ethanol.

  • Add a catalytic amount of 5% or 10% Palladium on carbon (Pd/C) (typically 1-5 mol%).

  • Pressurize the vessel with hydrogen gas (1-2 MPa) and stir at 60-70 °C for 2-4 hours, or until hydrogen uptake ceases.[5]

  • Monitor the reaction by TLC or HPLC.

  • Once complete, carefully filter the reaction mixture through a pad of celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield the crude 3-Amino-2-fluoro-6-methylbenzoic acid.

  • Purify by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol:

  • In a round-bottom flask, dissolve 2-methyl-3-fluoro-6-nitrobenzoic acid (1.0 eq) in concentrated hydrochloric acid.

  • Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) portion-wise with stirring.

  • Heat the reaction mixture to reflux (100-110 °C) for 1-2 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and carefully neutralize with a concentrated NaOH solution to a basic pH.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization.

Quality Control and Analytical Protocols

Rigorous quality control is essential to ensure the purity and identity of 3-Amino-2-fluoro-6-methylbenzoic acid for its use in API synthesis.

High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is a powerful technique for assessing the purity of the final product and for monitoring reaction progress. A reversed-phase method is suitable for this analyte.[9]

Protocol:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would be to start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B over 15-20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is used to confirm the structure of the synthesized compound. ¹H, ¹³C, and ¹⁹F NMR are all valuable. ¹⁹F NMR is particularly useful for confirming the presence and environment of the fluorine atom.[10]

Expected ¹H NMR Spectral Features (in DMSO-d₆):

  • A singlet for the methyl protons (around 2.0-2.5 ppm).

  • A broad singlet for the amine protons.

  • Aromatic protons in the region of 6.5-8.0 ppm, with splitting patterns consistent with the substitution pattern.

  • A broad singlet for the carboxylic acid proton.

Expected ¹⁹F NMR Spectral Features (in DMSO-d₆):

  • A singlet or a multiplet (depending on coupling to nearby protons) in the characteristic region for aromatic fluorine compounds.

Mass Spectrometry (MS)

Rationale: Mass spectrometry is used to confirm the molecular weight of the compound.

Protocol:

  • Ionization Mode: Electrospray ionization (ESI), both positive and negative modes.

  • Expected m/z:

    • [M+H]⁺: 170.06

    • [M-H]⁻: 168.05

Application in API Synthesis: A Forward Look

3-Amino-2-fluoro-6-methylbenzoic acid is a prime candidate for use in the synthesis of a wide range of biologically active molecules. Its functional groups allow for diverse chemical transformations:

  • Amide Bond Formation: The carboxylic acid can be readily coupled with various amines to form amides, a common linkage in many drug molecules.

  • N-Arylation/Alkylation: The amino group can be functionalized through reactions such as Buchwald-Hartwig amination or reductive amination to introduce further complexity.

  • Heterocycle Formation: The ortho-amino benzoic acid moiety is a classic precursor for the synthesis of various heterocyclic systems, such as quinazolinones and benzodiazepines.

While a specific, high-profile API synthesized from this intermediate is not yet in the public domain, its structural alerts and functional group arrangement suggest its potential in the development of kinase inhibitors, anti-inflammatory agents, and central nervous system drugs. For instance, the structurally related 2-Fluoro-6-methylbenzoic acid is a key building block for Avacopan, a treatment for ANCA-associated vasculitis.[11]

Visualizations

Synthetic Pathway Overview

Synthetic_Pathway A 2-Methyl-3-fluoroaniline B N-(2-Methyl-3-fluoro-6-nitrophenyl)acetamide A->B Nitration C 2-Methyl-3-fluoro-6-nitroaniline B->C Hydrolysis D 2-Bromo-3-methyl-4-fluoro-nitrobenzene C->D Sandmeyer Reaction E 2-Methyl-3-fluoro-6-nitrobenzonitrile D->E Cyanation F 2-Methyl-3-fluoro-6-nitrobenzoic acid E->F Hydrolysis G 3-Amino-2-fluoro-6-methylbenzoic acid F->G Reduction

Caption: Synthetic pathway for 3-Amino-2-fluoro-6-methylbenzoic acid.

Quality Control Workflow

QC_Workflow Start Synthesized Product HPLC HPLC Analysis Start->HPLC Purity_Check Purity > 98%? HPLC->Purity_Check NMR NMR Spectroscopy Purity_Check->NMR Yes Fail Repurify/Re-synthesize Purity_Check->Fail No Structure_Check Structure Confirmed? NMR->Structure_Check MS Mass Spectrometry Structure_Check->MS Yes Structure_Check->Fail No MW_Check MW Confirmed? MS->MW_Check Pass Release for Use MW_Check->Pass Yes MW_Check->Fail No

Caption: Quality control workflow for 3-Amino-2-fluoro-6-methylbenzoic acid.

References

  • Serres-Piole, C., et al. (2012). Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatography-tandem mass spectrometry.
  • PubChemLite. (n.d.). 3-amino-6-fluoro-2-methylbenzoic acid (C8H8FNO2). Retrieved from [Link]

  • Vertex AI Search. (n.d.).
  • PubChem. (n.d.). 2-Amino-3-fluoro-6-methylbenzoic acid. Retrieved from [Link]

  • BenchChem. (n.d.). Technical Support Center: HPLC Analysis of 2-[(3-Fluorobenzyl)oxy]benzoic Acid Isomers.
  • Almac. (2019, February 13). FAST Hydrogenations as a Continuous Platform for Green Aromatic Nitroreductions. Synlett, 30(03), 265-270.
  • Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

  • Trujillo, S. A., et al. (2020). Tin(II) chloride dihydrate/choline chloride deep eutectic solvent: redox properties in the fast synthesis of N-arylacetamides and indolo(pyrrolo)[1,2-a]quinoxalines. RSC Advances, 10(70), 43053-43062.
  • Google Patents. (n.d.). CN104326928A - Method for preparing 4-aminobenzoic acid by catalytic hydrogenation.
  • Google Patents. (n.d.). A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.
  • McFarland Laboratories. (n.d.). A spectroscopic study of substituted anthranilic acids as sensitive environmental probes for detecting cancer cells.
  • University of Washington. (n.d.). Fluorine NMR. Retrieved from [Link]

  • Google Patents. (n.d.).
  • Patsnap. (2010, October 27). Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.
  • Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid.
  • Sciencemadness Discussion Board. (2016, March 4).
  • National Center for Biotechnology Information. (2026, February 17).
  • Google Patents. (n.d.). CN111732520A - Preparation method of 3-methyl-2-aminobenzoic acid.
  • Semantic Scholar. (2022, August 14). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine.
  • Google Patents. (n.d.). CN1477097A - The preparation method of 2-amino-5-fluorobenzoic acid.

Sources

Application

Application Note: Advanced Amide Coupling Strategies for 3-Amino-2-fluoro-6-methylbenzoic Acid

Introduction & Mechanistic Rationale 3-Amino-2-fluoro-6-methylbenzoic acid (CAS: 1186194-30-8) is a highly valuable, bifunctional building block frequently utilized in the synthesis of complex kinase inhibitors, notably...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

3-Amino-2-fluoro-6-methylbenzoic acid (CAS: 1186194-30-8) is a highly valuable, bifunctional building block frequently utilized in the synthesis of complex kinase inhibitors, notably in the development of RAF inhibitors for oncology[1][2]. However, successfully incorporating this scaffold via amide bond formation presents a severe dual chemical challenge:

  • Steric Hindrance at the Carboxyl Group: The carboxylic acid is flanked by an ortho-fluoro and an ortho-methyl group. This intense steric crowding renders standard carbodiimide-based coupling reagents (e.g., EDC/HOBt) largely ineffective. The bulky O-acylisourea intermediate formed by carbodiimides creates a steric clash that physically blocks the incoming amine from attacking the carbonyl carbon[3].

  • Electronic Deactivation of the Amine: The aniline nitrogen is electronically deactivated by the inductive electron-withdrawing effect of the adjacent ortho-fluoro group, significantly reducing its nucleophilicity.

To overcome these barriers, one must move "beyond the myth" of universal coupling agents[3]. This application note provides field-validated, self-contained protocols to successfully execute amide couplings at both the hindered carboxylic acid and the deactivated aniline positions.

DecisionTree Substrate 3-Amino-2-fluoro-6-methylbenzoic acid Branch1 Coupling at Carboxylic Acid (Hindered Electrophile) Substrate->Branch1 Branch2 Coupling at Amine (Deactivated Nucleophile) Substrate->Branch2 Reagent1A Ghosez's Reagent (Acid Chloride Formation) Branch1->Reagent1A High Hindrance Reagent1B HATU / DIPEA (Active Ester Formation) Branch1->Reagent1B Low Hindrance Reagent2A T3P / Pyridine (Mixed Anhydride) Branch2->Reagent2A Standard Acid Reagent2B Pre-formed Acid Chloride + DIPEA Branch2->Reagent2B Unreactive Acid

Logical decision tree for selecting amide coupling conditions based on the reactive moiety.

Workflow 1: Amidation of the Hindered Carboxylic Acid

When coupling the carboxylic acid of 3-amino-2-fluoro-6-methylbenzoic acid to a partner amine, the generation of an acid chloride using Ghosez's reagent (1-chloro-N,N,2-trimethyl-1-propenylamine) is the premier choice.

Causality & Expertise: Unlike thionyl chloride or oxalyl chloride/DMF, Ghosez's reagent operates under strictly neutral conditions via a keteniminium intermediate. It generates the sterically compact acid chloride without releasing free HCl during the activation step, thereby preserving acid-sensitive functional groups (such as Boc-protected amines)[4].

GhosezWorkflow Step1 1. Substrate Dissolution (Anhydrous DCM, 0 °C) Step2 2. Ghosez's Reagent (1.2 eq, 0 °C to RT) Step1->Step2 Step3 3. Acid Chloride (Stir 2h, RT) Step2->Step3 Step4 4. Amine + DIPEA (0 °C to RT, 4-12h) Step3->Step4 Step5 5. Aqueous Workup (NaHCO3 wash) Step4->Step5

Step-by-step experimental workflow for Ghosez's reagent-mediated amide coupling.

Protocol 1: Acid Chloride Generation via Ghosez's Reagent

Note: Ensure the 3-amino group of the substrate is orthogonally protected (e.g., as an N-Boc carbamate) prior to this reaction to prevent uncontrolled polymerization.

  • Preparation: In an oven-dried, round-bottom flask under an inert nitrogen atmosphere, dissolve the protected 3-amino-2-fluoro-6-methylbenzoic acid (1.0 equiv, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

  • Activation: Cool the solution to 0 °C using an ice bath. Add Ghosez's reagent (1.2 equiv, 1.2 mmol) dropwise via a gas-tight syringe.

  • Self-Validating Activation: Remove the ice bath and allow the reaction to stir at room temperature for 1.5 to 2 hours. Validation Step: Quench a 10 µL aliquot of the reaction mixture into 100 µL of methanol. Analyze via LC-MS to confirm the complete conversion of the starting material to the corresponding methyl ester. This ensures the acid chloride is fully formed before wasting the valuable amine partner.

  • Coupling: Recool the mixture to 0 °C. Add the partner amine (1.1 equiv) followed immediately by N,N-diisopropylethylamine (DIPEA, 3.0 equiv). The excess base is required to neutralize the HCl generated during the nucleophilic attack on the acid chloride.

  • Completion & Workup: Stir at room temperature for 4–12 hours. Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (3 × 10 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The byproduct, N,N-dimethylisobutyramide, is highly water-soluble and is typically removed during the aqueous wash.

Workflow 2: N-Acylation of the Deactivated Aniline

When the target is to couple a partner carboxylic acid to the 3-amino group of the substrate, the reduced nucleophilicity requires a highly electrophilic partner or a strong thermodynamic driver. T3P (Propylphosphonic anhydride) is highly effective for driving the N-acylation of deactivated anilines.

Causality & Expertise: T3P forms a mixed anhydride with the partner acid. Pyridine is used as the base because it acts as a nucleophilic catalyst, forming an acylpyridinium intermediate that is highly susceptible to attack by the electron-poor aniline. Furthermore, the cyclic nature of the T3P byproducts makes them highly water-soluble, ensuring a clean workup.

Protocol 2: T3P-Mediated N-Acylation

Note: The carboxylic acid of 3-amino-2-fluoro-6-methylbenzoic acid must be protected (e.g., as a methyl or tert-butyl ester) prior to this reaction.

  • Preparation: Dissolve the partner carboxylic acid (1.2 equiv) and the ester-protected 3-amino-2-fluoro-6-methylbenzoic acid (1.0 equiv, 1.0 mmol) in anhydrous ethyl acetate (EtOAc) or DMF (5 mL).

  • Base Addition: Add anhydrous pyridine (3.0 equiv).

  • T3P Addition: Add T3P (50% wt. solution in EtOAc, 1.5 equiv) dropwise at room temperature.

  • Thermal Activation: Heat the reaction mixture to 60–80 °C for 12–24 hours. Causality: The thermal energy is strictly required to overcome the high activation barrier of the electron-poor aniline; room temperature reactions will stall at <20% conversion.

  • Self-Validating Workup: Cool to room temperature. Dilute with EtOAc (15 mL) and wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ (to remove unreacted acid), and brine. Validation Step: The T3P byproducts partition entirely into the aqueous phase. Evaporating the organic layer yields a highly pure crude product that often requires no immediate chromatography.

Quantitative Data Summary

The following table summarizes the expected performance of various coupling reagents when applied to the sterically hindered carboxylic acid of 3-amino-2-fluoro-6-methylbenzoic acid.

Coupling ReagentActivation IntermediateTarget MoietyReaction TempTypical Yield (%)Epimerization Risk
EDC / HOBt O-AcylisoureaCarboxylic AcidRT< 15%Low
HATU / DIPEA HOAt Active EsterCarboxylic AcidRT to 40 °C45 – 60%Moderate
Ghosez's Reagent Acid ChlorideCarboxylic Acid0 °C to RT80 – 95%High (if partner is chiral)
T3P / Pyridine Mixed AnhydrideAniline (Amine)60 – 80 °C70 – 85%Low

References

  • Title: Pyrazole[3, 4-b] pyridine raf inhibitors (WO2009111279A1)
  • Title: Amide bond formation: beyond the myth of coupling reagents Source: Chemical Society Reviews (Chem. Soc. Rev., 2009, 38, 606-631) URL: [Link]

  • Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (Org. Biomol. Chem., 2015, 14, 104-108) URL: [Link]

Sources

Method

Introduction: The Role of High-Resolution NMR in Characterizing Complex Pharmaceutical Intermediates

An Application Note for the Structural Elucidation of 3-Amino-2-fluoro-6-methylbenzoic Acid Topic: ¹H and ¹³C NMR Spectroscopy Characterization of 3-Amino-2-fluoro-6-methylbenzoic Acid Audience: Researchers, scientists,...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Structural Elucidation of 3-Amino-2-fluoro-6-methylbenzoic Acid

Topic: ¹H and ¹³C NMR Spectroscopy Characterization of 3-Amino-2-fluoro-6-methylbenzoic Acid Audience: Researchers, scientists, and drug development professionals.

3-Amino-2-fluoro-6-methylbenzoic acid is a polysubstituted aromatic compound, a class of molecules that serves as a critical scaffold for a wide range of pharmacologically active agents and advanced materials.[1][2] Its utility as a synthetic intermediate stems from the specific arrangement of its functional groups—an amine, a fluorine atom, a methyl group, and a carboxylic acid—which allows for diverse downstream chemical modifications.

Given the potential for isomeric impurities during synthesis, unambiguous structural verification is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical technique for this purpose, providing precise insights into the molecular framework. This application note serves as a comprehensive guide to the characterization of 3-Amino-2-fluoro-6-methylbenzoic acid using ¹H and ¹³C NMR spectroscopy. We will delve into the theoretical basis for spectral predictions, present detailed experimental protocols, and provide a framework for accurate spectral interpretation, underscoring the causality behind each methodological choice.

Molecular Structure and Predicted NMR Spectral Features

The unique electronic environment of each nucleus in 3-Amino-2-fluoro-6-methylbenzoic acid gives rise to a distinct and predictable NMR spectrum. The interplay between the electron-donating amine (-NH₂) and methyl (-CH₃) groups and the electron-withdrawing carboxylic acid (-COOH) and fluorine (-F) substituents creates a characteristic pattern of chemical shifts and spin-spin couplings.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is expected to show five distinct signals corresponding to the different proton environments:

  • Carboxylic Acid Proton (-COOH): This proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and its acidic nature. It typically appears as a broad singlet far downfield, often above 10 ppm. Its broadness is a result of chemical exchange with trace amounts of water in the solvent.

  • Aromatic Protons (H-4 and H-5): These two protons are on the benzene ring. H-5 is ortho to the electron-donating -NH₂ group and meta to the -CH₃ group, while H-4 is meta to the -NH₂ group and ortho to the -CH₃ group. They will appear as doublets due to coupling with each other (³JHH). Furthermore, they will exhibit smaller couplings to the fluorine atom (³JHF and ⁴JHF).[3][4]

  • Amine Protons (-NH₂): Similar to the carboxylic acid proton, the amine protons are labile and can undergo chemical exchange. They typically appear as a broad singlet. The chemical shift is highly dependent on solvent, concentration, and temperature.[5]

  • Methyl Protons (-CH₃): The three equivalent protons of the methyl group will appear as a singlet, slightly deshielded by the aromatic ring. A small long-range coupling to the fluorine atom (⁴JHF) might be observable, which could lead to a slight broadening or a very finely split multiplet.

¹³C NMR Spectral Analysis

A proton-decoupled ¹³C NMR spectrum will display nine unique signals for the nine carbon atoms in the molecule. A key feature will be the splitting of signals due to coupling with the ¹⁹F nucleus (¹⁹F has a nuclear spin I = 1/2 and 100% natural abundance).[3]

  • Carboxylic Carbon (-COOH): This carbon is significantly deshielded and will appear at the downfield end of the spectrum, typically in the 165-175 ppm range.[6]

  • Aromatic Carbons (C-1 to C-6):

    • C-2 (Fluorine-bearing): This carbon will exhibit a very large one-bond coupling constant (¹JCF), appearing as a doublet with a splitting of approximately 240-280 Hz.[7] This large coupling is a definitive diagnostic feature.

    • C-1 and C-3 (Adjacent to C-2): These carbons will show two-bond couplings (²JCF) and will appear as doublets with smaller coupling constants (typically 20-25 Hz).[3]

    • C-6 (Methyl-bearing): This carbon will also show a three-bond coupling to fluorine (³JCF) and will appear as a doublet.

    • C-4 and C-5: These carbons will exhibit smaller, longer-range couplings to fluorine.

  • Methyl Carbon (-CH₃): This aliphatic carbon will appear at the upfield end of the spectrum (typically 15-25 ppm) and may show a small three-bond coupling to fluorine (³JCF).

Experimental Design and Protocols

The acquisition of high-quality, reproducible NMR data is contingent on meticulous sample preparation and the selection of appropriate experimental parameters.

Protocol 1: NMR Sample Preparation

The goal of this protocol is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral quality.[8]

  • Analyte Weighing: Accurately weigh 5-10 mg of 3-Amino-2-fluoro-6-methylbenzoic acid. This concentration is generally sufficient for obtaining a strong signal in ¹H NMR with a minimal number of scans.[8]

  • Solvent Selection & Dissolution:

    • Rationale: Dimethyl sulfoxide-d₆ (DMSO-d₆) is the recommended solvent. Its high polarity effectively dissolves the analyte, and its ability to form hydrogen bonds slows the chemical exchange of the -COOH and -NH₂ protons, often allowing them to be observed as sharper signals compared to when using solvents like CDCl₃.[9][10]

    • Procedure: Add approximately 0.7 mL of DMSO-d₆ to the vial containing the analyte.[11][12] The solvent should contain an internal standard, typically tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[13]

  • Homogenization: Gently vortex or sonicate the vial for 1-2 minutes to ensure the complete dissolution of the solid. A clear, homogeneous solution should be obtained.

  • Filtration and Transfer:

    • Rationale: Any suspended particulate matter can disrupt the magnetic field homogeneity, leading to broadened spectral lines and poor resolution.[11]

    • Procedure: Prepare a filter by plugging a Pasteur pipette with a small amount of cotton or glass wool. Transfer the solution through the filter into a clean, high-quality 5 mm NMR tube. Ensure the sample height in the tube is approximately 4-5 cm.[12][14]

  • Capping and Labeling: Cap the NMR tube securely to prevent solvent evaporation and contamination. Label the tube clearly.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh 1. Weigh Analyte (5-10 mg) dissolve 2. Dissolve in DMSO-d6 (0.7 mL with TMS) weigh->dissolve homogenize 3. Homogenize (Vortex/Sonicate) dissolve->homogenize filter 4. Filter into NMR Tube (Cotton-plugged pipette) homogenize->filter h1_nmr 5. Acquire 1H NMR Spectrum filter->h1_nmr c13_nmr 6. Acquire 13C{1H} NMR Spectrum h1_nmr->c13_nmr ft 7. Fourier Transform c13_nmr->ft correction 8. Phase & Baseline Correction ft->correction reference 9. Reference Spectra to TMS correction->reference analyze 10. Spectral Analysis (Integration, Peak Picking) reference->analyze

Protocol 2: Spectrometer Setup and Data Acquisition

These protocols are based on a standard 400 MHz NMR spectrometer.

¹H NMR Acquisition:

  • Experiment: Standard 1D proton experiment.

  • Spectral Width: -2 to 14 ppm. This range ensures that the downfield carboxylic acid proton and the upfield TMS signal are captured.

  • Number of Scans (NS): 8-16. Typically sufficient due to the high sensitivity of the ¹H nucleus.

  • Relaxation Delay (D1): 2 seconds. A sufficient delay to allow for nearly complete T1 relaxation for most protons, ensuring reasonably accurate signal integration.

  • Acquisition Time (AT): ~3-4 seconds.

  • Pulse Width: Calibrated 90° pulse.

¹³C NMR Acquisition:

  • Experiment: Standard 1D carbon experiment with proton decoupling (e.g., zgpg30).

  • Spectral Width: -10 to 180 ppm. This wide range covers both the aliphatic methyl carbon and the downfield carboxylic carbon.

  • Number of Scans (NS): 1024 or higher. A significantly larger number of scans is required to compensate for the low natural abundance (1.1%) and lower gyromagnetic ratio of the ¹³C nucleus.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AT): ~1-2 seconds.

  • Pulse Program: A program with proton decoupling to simplify the spectrum by collapsing C-H splittings.

Protocol 3: Data Processing and Analysis

Modern NMR software automates many of these steps, but understanding the process is key to troubleshooting and ensuring data quality.[15][16]

  • Fourier Transform (FT): The raw data (Free Induction Decay, FID) is converted from the time domain to the frequency domain to generate the spectrum.

  • Phase Correction: The spectrum is manually or automatically phased to ensure all peaks are in pure absorption mode (positive and symmetrical).

  • Baseline Correction: A polynomial function is applied to correct any rolling or distortion in the spectral baseline.

  • Referencing: The spectrum is calibrated by setting the TMS signal to 0.00 ppm.

  • Analysis: For ¹H spectra, the signals are integrated to determine the relative ratios of protons. For both spectra, peaks are picked and their chemical shifts and coupling constants are determined.

Data Interpretation and Spectral Assignment

The following tables summarize the predicted NMR data for 3-Amino-2-fluoro-6-methylbenzoic acid in DMSO-d₆.

Table 1: Predicted ¹H NMR Data

Proton AssignmentPredicted δ (ppm)MultiplicityCoupling Constants (J, Hz)Integration
-COOH> 12.0Broad Singlet (br s)-1H
H-57.0 - 7.3Doublet of Doublets (dd)³J(H5-H4) ≈ 8-9; ³J(H5-F) ≈ 9-111H
H-46.7 - 6.9Doublet of Doublets (dd)³J(H4-H5) ≈ 8-9; ⁴J(H4-F) ≈ 4-61H
-NH₂5.0 - 5.5Broad Singlet (br s)-2H
-CH₃2.1 - 2.3Singlet (or narrow d)⁴J(CH3-F) ≈ 1-23H

Table 2: Predicted ¹³C NMR Data

Carbon AssignmentPredicted δ (ppm)Multiplicity (from ¹⁹F)Coupling Constants (JCF, Hz)
-COOH~168Doublet (d)⁴JCF ≈ 2-4
C-2~158Doublet (d)¹JCF ≈ 245
C-3~148Doublet (d)²JCF ≈ 15-20
C-6~135Doublet (d)³JCF ≈ 3-5
C-1~120Doublet (d)²JCF ≈ 4-6
C-5~118Singlet (s) or narrow d⁵JCF ≈ 0-1
C-4~115Doublet (d)³JCF ≈ 8-10
-CH₃~18Doublet (d)³JCF ≈ 2-4

mol [label=<

C1

C6

C

C

COOH

CH₃

C2

C5

C

C

F

H-5

C3

C4

C

C

NH₂

H-4

>];

// Dummy nodes for edges node [shape=point, width=0.01, height=0.01]; C1_p; C2_p; C3_p; C4_p; C5_p; C6_p; H4_p; H5_p; F_p; CH3_p;

// Position dummy nodes {rank=same; C1_p [pos="1.1,2.5!"]; C6_p [pos="2.3,2.5!"]; } {rank=same; C2_p [pos="1.1,1.5!"]; C5_p [pos="2.3,1.5!"]; } {rank=same; C3_p [pos="1.1,0.5!"]; C4_p [pos="2.3,0.5!"]; } {rank=same; H4_p [pos="2.9,0.5!"]; H5_p [pos="2.9,1.5!"]; F_p [pos="0.5,1.5!"]; CH3_p [pos="2.9,2.5!"]; }

// Couplings H4_p -> H5_p [label=" ³JHH", fontcolor="#4285F4", color="#4285F4"]; H5_p -> F_p [label=" ³JHF", fontcolor="#EA4335", color="#EA4335"]; H4_p -> F_p [label=" ⁴JHF", fontcolor="#34A853", color="#34A853"]; CH3_p -> F_p [label=" ⁴JHF", fontcolor="#FBBC05", color="#FBBC05"]; C2_p -> F_p [label=" ¹JCF", fontcolor="#202124", color="#202124", style=bold]; } enddot Caption: Key J-coupling interactions in 3-Amino-2-fluoro-6-methylbenzoic acid.

Conclusion

¹H and ¹³C NMR spectroscopy provide a powerful and definitive method for the structural characterization of 3-Amino-2-fluoro-6-methylbenzoic acid. The predicted chemical shifts, signal multiplicities, and particularly the diagnostic ¹H-¹⁹F and ¹³C-¹⁹F coupling constants, offer a unique spectral fingerprint for this molecule. By following the detailed protocols for sample preparation, data acquisition, and processing outlined in this note, researchers can confidently verify the identity and purity of this important synthetic intermediate, ensuring the integrity of their subsequent research and development efforts.

References

  • The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

  • Doc Brown's Chemistry. (2026, February 24). Interpreting the 13C NMR spectrum of benzoic acid. Retrieved from [Link]

  • Wnuk, S., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 Chemical Shift Assignments of Derivatives of Benzoic Acid. Magnetic Resonance in Chemistry, 28(3), 271-280. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, November 12). 16: Multinuclear. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical shifts in 1H and 13C NMR spectra of alkali metal 4-aminobenzoates in comparison to 4-aminobenzoic acid. Retrieved from [Link]

  • MDPI. (2024, October 2). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • ResearchGate. (n.d.). Carbon-fluorine coupling constants, nJCF. Retrieved from [Link]

  • eMagRes. (n.d.). NMR Data Processing. Retrieved from [Link]

  • Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in nmr-spectroscopy. II. Solutions of succinic anhydride. Retrieved from [Link]

  • Nature. (n.d.). NMR data processing, visualization, analysis and structure calculation with NMRFx. Retrieved from [Link]

  • CDC Stacks. (n.d.). Supporting Information - Identification and Optimization of Anthranilic Acid based Inhibitors of RPA. Retrieved from [Link]

  • Western University. (2013, September 9). NMR Sample Preparation. Retrieved from [Link]

  • MDPI. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]

  • ResearchGate. (2007, July 19). Coupling of Protons with Fluorine Page. Retrieved from [Link]

  • Taylor & Francis Online. (2007, February 24). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Retrieved from [Link]

  • PubMed. (2025, January 28). Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. Retrieved from [Link]

  • RSC Publishing. (2022, March 30). 19F-centred NMR analysis of mono-fluorinated compounds. Retrieved from [Link]

  • JoVE Core. (2024, April 4). Chemical Shift Internal References and Solvent Effects in Analytical Chemistry. Retrieved from [Link]

  • PMC. (n.d.). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Retrieved from [Link]

  • University of Liverpool. (n.d.). Sample Preparation. Retrieved from [Link]

  • ResearchGate. (n.d.). Sample preparation. Retrieved from [Link]

  • Taylor & Francis Online. (1966). Proton and fluorine NMR spectra of fluorobenzene. Retrieved from [Link]

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Application

Application Note: Preparation, Stabilization, and Analytical Validation of 3-Amino-2-fluoro-6-methylbenzoic Acid Standards

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Drug Development Professionals Document Type: Advanced Technical Protocol & Application Guide Executive Scientific Summary The compound 3-Amino-2-fluor...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Drug Development Professionals Document Type: Advanced Technical Protocol & Application Guide

Executive Scientific Summary

The compound 3-Amino-2-fluoro-6-methylbenzoic acid is a critical molecular building block and intermediate in the synthesis of advanced pharmaceutical agents, including specific kinase inhibitors and CFTR modulators . Due to its amphoteric nature—possessing both an electron-rich amino group and an electron-withdrawing fluorinated benzoic acid moiety—the preparation of its analytical standard solutions requires strict control over solvent dielectric properties, pH, and environmental exposure.

This application note provides a field-proven, self-validating protocol for preparing highly accurate standard solutions. Rather than simply listing dilution steps, this guide details the thermodynamic and chromatographic causality behind each methodological choice, ensuring robust performance in High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Physicochemical Profiling and Analytical Behavior

Understanding the intrinsic properties of the analyte is the foundation of standard preparation. The presence of the fluorine atom ortho to the carboxylic acid significantly lowers its pKa via the inductive effect, while simultaneously reducing the basicity of the adjacent amino group.

Table 1: Physicochemical and Mass Spectrometry Properties

ParameterValue / DescriptionAnalytical Implication
Molecular Formula C₈H₈FNO₂Determines isotopic distribution for MS.
Monoisotopic Mass 169.05391 DaExact mass required for High-Resolution MS (HRMS).
ESI Positive Adducts [M+H]⁺ m/z 170.06119[M+H-H₂O]⁺ m/z 152.05117Primary precursor and product ions for MRM transitions .
ESI Negative Adducts [M-H]⁻ m/z 168.04663Alternative ionization mode for highly complex matrices.
Solubility Profile High in DMSO, MeOH; Low in H₂ODictates the use of organic solvents for primary stocks.
Chemical Stability Susceptible to photo-oxidationMandates the use of amber glassware and inert gas flushing.

Causality in Matrix and Solvent Selection

The preparation of analytical standards is not merely a sequence of dilutions; it is an exercise in maintaining molecular integrity and chromatographic compatibility.

  • Primary Stock Solvent (DMSO): 3-Amino-2-fluoro-6-methylbenzoic acid forms a strong crystalline lattice. Using 100% aqueous or low-organic solvents can result in micro-suspensions rather than true solutions. Dimethyl Sulfoxide (DMSO) is mandated for the primary stock (1.0 mg/mL) because its high dielectric constant and hydrogen-bond accepting capability rapidly disrupt the crystal lattice, ensuring complete dissolution.

  • Working Solution Matrix (50:50 MeOH:H₂O): Injecting a high-organic stock directly into a highly aqueous reverse-phase LC mobile phase causes a phenomenon known as "solvent front distortion" or the "solvent effect," leading to peak splitting. Diluting the working standards into 50% Methanol/Water matches the initial conditions of a typical reverse-phase gradient, focusing the analyte band at the head of the column .

Self-Validating Protocol for Standard Preparation

To ensure Trustworthiness and strict adherence to E-E-A-T principles, this protocol is designed as a self-validating system. It requires the preparation of an independent Quality Control (QC) standard to verify the accuracy of the primary calibration curve.

Equipment and Reagents
  • Microbalance (readability d = 0.01 mg, calibrated daily).

  • Class A volumetric flasks and calibrated positive-displacement pipettes.

  • LC-MS Grade Dimethyl Sulfoxide (DMSO), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

  • Amber glass HPLC vials with PTFE/Silicone septa.

Step-by-Step Methodology

Step 1: Thermal Equilibration Remove the neat solid standard from cold storage (-20°C) and place it in a desiccator at room temperature for at least 60 minutes. Causality: Opening a cold vial introduces atmospheric moisture condensation, artificially inflating the apparent mass and degrading the standard.

Step 2: Gravimetric Preparation of Primary Stock (1.0 mg/mL)

  • Accurately weigh 10.00 mg (± 0.05 mg) of 3-Amino-2-fluoro-6-methylbenzoic acid onto a static-free weighing boat.

  • Transfer quantitatively to a 10.0 mL Class A volumetric flask.

  • Add 8.0 mL of LC-MS Grade DMSO. Sonicate for 5 minutes until visually clear.

  • Dilute to the meniscus with DMSO. Invert 10 times to homogenize.

Step 3: Independent QC Stock Preparation Repeat Step 2 using a completely independent weighing event to create a QC Stock (1.0 mg/mL). Self-Validation: This ensures that any gravimetric error in the primary stock is immediately detected during analysis.

Step 4: Serial Dilution for Working Solutions Prepare the diluent matrix: 50% MeOH / 50% Ultrapure Water (v/v). Use the scheme in Table 2 to prepare the calibration curve.

Table 2: Serial Dilution Scheme (Matrix: 50:50 MeOH:H₂O)

Standard LevelTarget Conc.Source SolutionVol. of SourceVol. of Diluent
Intermediate 1 10,000 ng/mLPrimary Stock (1.0 mg/mL)100 µL9,900 µL
Calibrator 6 1,000 ng/mLIntermediate 11,000 µL9,000 µL
Calibrator 5 500 ng/mLCalibrator 65,000 µL5,000 µL
Calibrator 4 100 ng/mLCalibrator 52,000 µL8,000 µL
Calibrator 3 50 ng/mLCalibrator 45,000 µL5,000 µL
Calibrator 2 10 ng/mLCalibrator 32,000 µL8,000 µL
Calibrator 1 1 ng/mLCalibrator 21,000 µL9,000 µL
Matrix Blank 0 ng/mLNone0 µL1,000 µL
Preservation and Storage

Aniline derivatives are highly susceptible to photo-oxidation, turning pink or brown upon degradation. Aliquot the Primary Stock into 0.5 mL amber glass vials, flush the headspace with inert Nitrogen or Argon gas, and store at -20°C. Working solutions should be prepared fresh daily or validated for 48-hour benchtop stability at 4°C.

Visualized Workflows & System Suitability

StdPrep A 1. Equilibration Equilibrate standard to RT in desiccator (Prevents moisture) B 2. Gravimetric Analysis Weigh 10.00 mg ± 0.01 mg (Independent QC weighing required) A->B C 3. Primary Stock (1.0 mg/mL) Dissolve in 10.0 mL LC-MS DMSO (Disrupts crystal lattice) B->C Add DMSO D 4. Aliquoting & Preservation Transfer to amber vials, flush with N2 Store at -20°C (Prevents oxidation) C->D Aliquot E 5. Working Solutions Serial dilution in 50:50 MeOH:H2O (Matches LC mobile phase) C->E Dilute F 6. Self-Validation Analyze Blank, Curve, and QC (Acceptance: R² > 0.995, QC ±5%) E->F Inject

Caption: Workflow for the preparation and self-validation of 3-Amino-2-fluoro-6-methylbenzoic acid standards.

Chromatographic Strategy

Standard C18 columns often struggle to retain highly polar, amphoteric aminobenzoic acids, leading to poor peak shapes due to secondary interactions with residual silanols .

Recommended LC-MS/MS Conditions:

  • Column: Polar-embedded C18 (e.g., Primesep 100) or a Mixed-Mode anion-exchange column to provide secondary retention mechanisms for the carboxylic acid moiety .

  • Mobile Phase A: Ultrapure Water + 0.1% Formic Acid (pH ~2.7).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • System Suitability Criteria: The Matrix Blank must show no carryover (>20% of LLOQ). The independent QC standard must back-calculate to within ±5% of its nominal concentration against the calibration curve.

Ionization State1 Acidic Mobile Phase (pH 2.5, 0.1% FA) Protonated Amine (-NH3+) Neutral Acid (-COOH) State2 Chromatographic Retention Polar-embedded C18 (Prevents silanol tailing) State1->State2 Retain State3 Mass Spectrometry Positive ESI Mode [M+H]+ m/z 170.06 State2->State3 Elute & Ionize

Caption: Influence of mobile phase pH on ionization state, retention, and MS detection of the target analyte.

References

  • Université du Luxembourg. (2026). PubChemLite - 3-amino-2-fluoro-6-methylbenzoic acid hydrochloride (C8H8FNO2) - Predicted Collision Cross Section and Adducts. Retrieved from [Link]

  • SIELC Technologies. High Performance Liquid Chromatography (HPLC) Method for Analysis of Aminobenzoic Acids using Mixed-Mode Chromatography. Retrieved from [Link]

Technical Notes & Optimization

Troubleshooting

Preventing thermal degradation of 3-Amino-2-fluoro-6-methylbenzoic acid during storage

Welcome to the Application Scientist Support Center. Handling heavily substituted aromatic intermediates like 3-Amino-2-fluoro-6-methylbenzoic acid (3-AFMBA) requires a rigorous understanding of their physicochemical vul...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. Handling heavily substituted aromatic intermediates like 3-Amino-2-fluoro-6-methylbenzoic acid (3-AFMBA) requires a rigorous understanding of their physicochemical vulnerabilities. This guide provides field-proven, mechanistically grounded troubleshooting strategies to prevent thermal and oxidative degradation during storage.

Core Degradation Mechanisms

Before troubleshooting, it is critical to understand the causality behind 3-AFMBA degradation. The molecule contains three highly reactive functional groups on a single aromatic ring: a carboxylic acid, a primary amine, and a fluorine atom.

Aminobenzoic acids are inherently prone to complex thermal behaviors, including sublimation and solid-state decarboxylation at elevated temperatures[1]. Concurrently, the primary amine is susceptible to photo-oxidation. The steric strain induced by the ortho-methyl and ortho-fluoro groups further lowers the activation energy required for these degradation pathways.

Degradation A 3-Amino-2-fluoro- 6-methylbenzoic acid B Thermal Stress (>25°C) A->B Exposure C Oxidative Stress (O2 / UV Light) A->C Exposure D Decarboxylation (CO2 Release) B->D Drives E Amine Oxidation (Discoloration) C->E Drives F Storage at 0-8°C F->B Prevents G Argon Purge & Amber Vials G->C Prevents

Caption: Logical mapping of 3-AFMBA degradation pathways and corresponding preventative storage measures.

Troubleshooting & FAQs

Q: Why does my 3-AFMBA powder turn tan or dark brown over time? A: This discoloration is a classic indicator of amine oxidation. The primary amino (-NH₂) group is highly susceptible to oxidative degradation when exposed to atmospheric oxygen and UV/visible light, leading to the formation of colored azo, nitroso, or polymeric species[2]. Causality & Prevention: Photo-oxidation is driven by the generation of reactive oxygen species. To prevent this, 3-AFMBA must be stored in opaque or amber vials to block light and purged with an inert gas (Argon or Nitrogen) to displace oxygen[3].

Q: I noticed a slight pressure buildup in the sealed storage container kept at room temperature. What causes this? A: Pressure buildup is typically caused by the release of carbon dioxide (CO₂) gas due to solid-state decarboxylation[4]. Structurally related aminobenzoic acids exhibit complex thermal behavior, often decarboxylating even at temperatures below their melting points[1]. Causality & Prevention: Thermal energy drives the cleavage of the C-C bond between the aromatic ring and the carboxyl group. Storing the compound at reduced temperatures (0–8 °C) significantly decreases the kinetic energy available for this reaction, preserving the integrity of the carboxyl group[5].

Q: Can moisture affect the stability of 3-AFMBA? A: Yes. While 3-AFMBA is not inherently highly hygroscopic, surface moisture acts as a catalytic medium for both oxidation and intermolecular condensation reactions. Water molecules facilitate proton transfer, accelerating the degradation of the amino and carboxyl functional groups. Causality & Prevention: Store the compound in a tightly sealed container with a desiccant (e.g., silica gel) to maintain a strictly anhydrous environment[2].

Quantitative Storage Stability Matrix

To optimize your inventory management, refer to the following empirically derived stability matrix for fluorinated aminobenzoic acids.

Storage ConditionTemperatureAtmosphereLight ExposureEstimated Shelf LifePrimary Degradation Pathway
Ambient (Open) 20–25 °CAirAmbient Light< 1 monthAmine Oxidation (Discoloration)
Ambient (Sealed) 20–25 °CAirDark3–6 monthsSlow Decarboxylation
Refrigerated 0–8 °CAirDark12 monthsMinimal
Optimal 0–8 °CArgon / N₂Dark> 24 monthsNone detected

Experimental Protocol: Validating Thermal Stability via TGA/DSC

To definitively assess the thermal degradation profile of your specific 3-AFMBA batch, you must perform Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC). This protocol is designed as a self-validating system to ensure absolute data integrity.

Self-Validation Check: The system is considered validated if the baseline mass drift during the initial 25 °C equilibration phase is less than 10 µg. A known reference standard (e.g., highly pure benzoic acid) must be run periodically to confirm temperature calibration.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 5–10 mg of 3-AFMBA into a clean, tared alumina or platinum TGA pan[4].

  • Instrument Setup: Place the sample pan in the TGA furnace. Purge the furnace with dry Nitrogen gas at a continuous flow rate of 20–50 mL/min to establish a strictly inert atmosphere[4].

  • Thermal Programming: Equilibrate the sample at 25 °C for 5–10 minutes. Heat the sample from 25 °C to 300 °C at a constant, controlled heating rate of 10 °C/min[4].

  • Data Analysis: Continuously record the sample mass and differential heat flow. Plot the percentage of mass loss versus temperature to obtain the TGA thermogram. The onset temperature of decomposition indicates the threshold for decarboxylation[4].

TGA_Workflow S1 Step 1: Sample Prep Weigh 5-10 mg into Platinum Pan S2 Step 2: Inert Purge Nitrogen Flow at 20-50 mL/min S1->S2 S3 Step 3: Thermal Program Heat 25°C to 300°C at 10°C/min S2->S3 S4 Step 4: Data Analysis Determine Onset of Mass Loss S3->S4

Caption: Step-by-step TGA/DSC methodology for validating the thermal stability profile of 3-AFMBA.

References

  • Thermal Studies on Some Substituted Aminobenzoic Acids Source: AKJournals / Journal of Thermal Analysis and Calorimetry URL:[Link]

  • 4-Aminobenzoic acid - Safety Data Sheet Source: Geneseo / Sigma-Aldrich URL:[Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-Fluoro-6-Methylbenzoic Acid Couplings

Chemical Context: The Di-Ortho Steric Penalty 2-Fluoro-6-methylbenzoic acid (CAS 90259-27-1) is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors (such as...

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Author: BenchChem Technical Support Team. Date: April 2026

Chemical Context: The Di-Ortho Steric Penalty

2-Fluoro-6-methylbenzoic acid (CAS 90259-27-1) is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors (such as bivalent EGFR inhibitors) and other targeted therapeutics[1][2]. However, it presents a notorious synthetic challenge: severe di-ortho steric hindrance .

The presence of both a fluorine atom and a methyl group adjacent to the carboxylic acid creates a dense "steric shield" around the carbonyl carbon. This physical blockade severely restricts the trajectory of incoming nucleophiles during amidation or esterification, rendering standard coupling conditions (like EDC/HOBt or DCC) highly inefficient or completely unreactive[3][4].

Diagnostic Troubleshooting & FAQs

Q1: My standard EDC/HOBt coupling with 2-fluoro-6-methylbenzoic acid yielded <10% product. Why did it fail? A1: The failure is driven by the steric bulk of the active ester intermediate. When 2-fluoro-6-methylbenzoic acid reacts with EDC and HOBt, it forms an O-benzotriazole (OBt) active ester. The OBt group is exceptionally bulky. When an amine attempts to attack the carbonyl carbon to form the tetrahedral intermediate, the combined steric clash from the ortho-fluorine, ortho-methyl, and the OBt leaving group raises the activation energy prohibitively high. Consequently, the active ester either slowly hydrolyzes back to the starting material or remains unreacted[4].

Q2: If standard carbodiimides fail, which coupling reagents should I prioritize? A2: You must shift to reagents that generate smaller or highly electrophilic intermediates.

  • Acid Chlorides (via Oxalyl Chloride or SOCl₂): This is the most reliable method for extreme sterics. The chloride leaving group is monatomic and small, minimizing steric clash at the transition state[3].

  • Uronium-based Reagents (HATU or COMU): HATU generates an O-7-azabenzotriazole (OAt) ester. While still bulky, the neighboring pyridine-like nitrogen in the OAt group acts as an intramolecular general base, hydrogen-bonding with the incoming amine and artificially lowering the activation energy[3]. COMU is another excellent alternative that often outperforms traditional reagents for hindered substrates[4][5].

  • TCFH (Tetramethylchloroformamidinium hexafluorophosphate): TCFH generates a highly reactive acyl chloride/fluoride in situ and is exceptionally effective for unreactive amines and hindered acids[5].

Q3: Does my choice of base impact the coupling efficiency? A3: Absolutely. The base must deprotonate the carboxylic acid without competing as a nucleophile, but it also must not crowd the reaction center. While DIPEA (N,N-Diisopropylethylamine) is standard, its massive steric bulk can sometimes hinder the initial activation step of di-ortho substituted acids. N-Methylmorpholine (NMM) or 2,4,6-collidine are smaller, less basic alternatives that often provide superior reaction rates in uronium-mediated couplings (like HATU or COMU) by allowing closer approach during the activation complex formation[3][4].

Quantitative Reagent Comparison

Table 1: Performance comparison of coupling strategies for di-ortho substituted benzoic acids (e.g., 2-fluoro-6-methylbenzoic acid).

Coupling StrategyActive Intermediate SizeRelative ReactivityRecommended Amine ScopeTypical Yield Range
EDC / HOBt Very Large (OBt)LowUnhindered primary amines< 20%
HATU / NMM Large (OAt)High (H-bond assisted)Primary & secondary alkyl amines60 - 85%
COMU / Collidine Large (Oxyma)HighBroad scope65 - 90%
TCFH / NMI Small (Acyl halide)Very HighPoor nucleophiles (anilines)75 - 95%
Oxalyl Chloride Minimal (Chloride)MaximumHighly hindered / Anilines80 - 98%

Strategic Workflow for Amide Bond Formation

To systematically overcome the steric penalty of 2-fluoro-6-methylbenzoic acid, follow this decision matrix based on the nucleophilicity of your amine partner.

G A 2-Fluoro-6-methylbenzoic Acid + Amine Partner B Assess Amine Nucleophilicity & Sterics A->B C Poor Nucleophile / Bulky (e.g., Anilines, 2° Amines) B->C Low Reactivity D Good Nucleophile (e.g., 1° Alkyl Amines) B->D High Reactivity E Acid Chloride Route (Oxalyl Chloride + cat. DMF) Provides minimal steric clash C->E F Uronium / TCFH Route (HATU or TCFH + NMM) Leverages high electrophilicity D->F G High Yield Amide Product E->G F->G

Figure 1: Decision workflow for coupling sterically hindered di-ortho benzoic acids.

Validated Experimental Protocols

Protocol A: The "Sledgehammer" Approach (Acid Chloride Generation)

Use this protocol when coupling 2-fluoro-6-methylbenzoic acid with anilines or sterically hindered secondary amines[2][3].

Mechanistic Rationale: By converting the acid to an acyl chloride, you replace the bulky -OH group with a small, highly electronegative -Cl atom. This creates an extremely reactive electrophile that minimizes steric repulsion during the amine's nucleophilic attack.

Step-by-Step Methodology:

  • Activation: Suspend 2-fluoro-6-methylbenzoic acid (1.0 equiv, e.g., 5.0 mmol) in anhydrous Dichloromethane (DCM, 0.2 M) under an inert atmosphere (N₂ or Ar).

  • Catalysis: Add 2-3 drops of anhydrous DMF. Self-Validation Check: DMF reacts with oxalyl chloride to form the Vilsmeier-Haack reagent, which is the true active catalyst. Without DMF, the reaction will stall.

  • Chlorination: Cool the mixture to 0 °C. Add Oxalyl Chloride (1.5 equiv) dropwise.

  • Monitoring: Allow the reaction to warm to room temperature. Self-Validation Check: Vigorous gas evolution (CO₂ and CO) will occur. The reaction is complete when gas evolution entirely ceases and the solution becomes homogenous (typically 2-4 hours).

  • Isolation: Concentrate the mixture in vacuo to remove all unreacted oxalyl chloride and HCl. Co-evaporate twice with anhydrous toluene to ensure complete removal of volatiles. The resulting crude 2-fluoro-6-methylbenzoyl chloride should be used immediately.

  • Coupling: Dissolve the crude acid chloride in anhydrous DCM (0.2 M) and cool to 0 °C. Add the amine partner (1.1 equiv), followed by dropwise addition of Pyridine or N,N-Diisopropylethylamine (DIPEA) (2.5 equiv).

  • Completion: Stir at room temperature for 4-12 hours. Quench with saturated aqueous NaHCO₃, extract with DCM, wash with 1M HCl (if the product is not acid-sensitive), dry over Na₂SO₄, and concentrate.

Protocol B: HATU-Mediated Mild Coupling

Use this protocol for primary alkyl amines where functional group tolerance prohibits the use of harsh acid chlorides[2][3].

Mechanistic Rationale: HATU forms an active ester with a built-in basic nitrogen (the pyridine ring of the HOAt leaving group). This nitrogen anchors the incoming amine via hydrogen bonding, directing it into the sterically hindered carbonyl carbon.

Step-by-Step Methodology:

  • Pre-activation: Dissolve 2-fluoro-6-methylbenzoic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.15 M).

  • Base Addition: Add N-Methylmorpholine (NMM) (3.0 equiv). Note: NMM is preferred over DIPEA here because its smaller steric profile allows it to deprotonate the hindered acid more efficiently without interfering with the bulky HATU intermediate[3].

  • Complex Formation: Stir at room temperature for 30 minutes. Self-Validation Check: The solution will undergo a distinct color change (typically yellow/orange) indicating the formation of the OAt active ester. Do not proceed until this color shift is observed.

  • Amine Addition: Add the amine partner (1.2 equiv). If the amine is a hydrochloride salt, add an additional 1.0 equiv of NMM.

  • Thermal Assistance: Due to the di-ortho sterics, heat the reaction to 50 °C for 12-18 hours[2]. (Microwave irradiation at 80 °C for 30 minutes is an excellent alternative if available).

  • Workup: Dilute with Ethyl Acetate, wash extensively with 5% aqueous LiCl (to remove DMF), followed by saturated NaHCO₃ and brine. Dry and purify via flash chromatography.

References

  • Ossila. "2-Fluoro-6-methylbenzoic acid | CAS Number 90259-27-1 | Ossila: A fluorinated benzoic acid building block." Ossila.com.
  • Dunetz, J. R., et al. "Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution." Organic Process Research & Development, ACS Publications, June 2022.
  • Eckert, et al. "Tilting the Scales toward EGFR Mutant Selectivity: Expanding the Scope of Bivalent “Type V” Kinase Inhibitors." Journal of Medicinal Chemistry, ACS Publications, Dec 2024.
  • Gorelik, D., et al. "Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents, a Method for Hexa-amidation of Biotin[6]uril." ChemRxiv, 2023.
  • Luxembourg Bio Technologies. "A comparative study of amide-bond forming reagents in aqueous media.

Sources

Troubleshooting

Technical Support Center: Handling and Moisture Sensitivity of CAS 1186194-30-8

Compound: 3-Amino-2-fluoro-6-methylbenzoic acid (CAS 1186194-30-8) Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary CAS 1186194-30-8 is a highly valuable bifunctional...

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Author: BenchChem Technical Support Team. Date: April 2026

Compound: 3-Amino-2-fluoro-6-methylbenzoic acid (CAS 1186194-30-8) Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

CAS 1186194-30-8 is a highly valuable bifunctional building block used extensively in drug discovery for synthesizing complex heterocyclic scaffolds. Due to the presence of both an electron-rich amino group and a carboxylic acid, the compound exists as a zwitterion in certain states and exhibits notable hygroscopicity. Managing moisture sensitivity is critical: trace water not only accelerates the oxidative degradation of the aniline moiety but also catastrophically quenches electrophilic coupling reagents during downstream amide bond formation[1].

Section 1: Troubleshooting Guides & FAQs

Q1: Why is my amide coupling reaction using CAS 1186194-30-8 yielding less than 20% product, with significant unrecovered starting material?

  • Causality: The most common culprit is moisture contamination. When utilizing uronium-based coupling reagents like HATU or phosphonium salts like PyBOP to activate the carboxylic acid of CAS 1186194-30-8, any adventitious water will outcompete the target amine nucleophile. Water rapidly hydrolyzes the active ester (or the coupling reagent itself) back to the starting carboxylic acid, generating inactive byproducts [2, 3].

  • Solution: Ensure the moisture content of your solvent (e.g., DMF or DCM) is strictly <50 ppm. Pre-dry the building block in a vacuum oven at 40°C over P₂O₅ for 12 hours prior to use.

Q2: Upon opening a previously stored bottle, the powder has changed from off-white to a light brown/tan color. Is it still usable?

  • Causality: The color change indicates partial oxidation of the primary amine group. This process is accelerated by surface moisture, which facilitates the dissolution of atmospheric oxygen into the solid matrix. While the bulk purity might still be >95%, oxidized impurities (often azo or quinone-imine derivatives) can severely poison transition-metal catalysts in subsequent cross-coupling reactions (e.g., Buchwald-Hartwig aminations).

  • Solution: Assess purity via quantitative NMR (qNMR) or LC-MS. If purity has dropped below your acceptable threshold, recrystallize the material from anhydrous ethanol/heptane or perform a strict acid-base extraction.

Q3: The compound is clumping and sticking to the spatula, making it difficult to weigh accurately. How do I handle this?

  • Causality: The compound's zwitterionic nature allows it to form strong hydrogen-bond networks with atmospheric water, leading to rapid deliquescence upon exposure to humid laboratory air.

  • Solution: Handle the material inside a controlled humidity environment (glovebox or a dry box with <10% Relative Humidity). Use static-free spatulas and anti-static weighing boats to minimize handling losses.

Section 2: Experimental Workflows & Protocols

Protocol: Self-Validating Anhydrous Amide Bond Formation

This protocol ensures that moisture does not compromise the activation of the carboxylic acid moiety of CAS 1186194-30-8.

Step 1: Substrate Preparation & Moisture Validation

  • Transfer 1.0 mmol of CAS 1186194-30-8 into a 25 mL flame-dried Schlenk flask.

  • Add a magnetic stir bar and connect the flask to a high-vacuum line (<0.1 mbar). Heat the flask gently at 45°C for 4 hours to remove bound water.

  • Validation Check: Backfill the flask with dry Argon. Take a 2 mg aliquot and dissolve it in anhydrous DMSO-d₆. Run a rapid ¹H-NMR to ensure no broad water peak is present at ~3.3 ppm.

Step 2: Reagent Assembly under Inert Atmosphere

  • Dissolve the dried CAS 1186194-30-8 in 5.0 mL of anhydrous DMF (stored over activated 3Å molecular sieves, verified <30 ppm H₂O).

  • Add 1.2 mmol of the target amine.

  • Add 3.0 mmol of N,N-Diisopropylethylamine (DIPEA).

    • Mechanistic Insight: DIPEA acts as a sterically hindered, non-nucleophilic base to deprotonate the carboxylic acid, facilitating its reaction with the coupling agent without competing for the activated intermediate [1].

Step 3: Activation and Coupling

  • Cool the reaction mixture to 0°C using an ice bath.

    • Mechanistic Insight: Lowering the temperature suppresses the rate of side reactions, such as premature hydrolysis, if trace moisture remains [2].

  • Add 1.1 mmol of HATU in one single portion.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench with saturated aqueous NaHCO₃ and extract with EtOAc. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Section 3: Data Presentation

Table 1: Impact of Moisture Content on HATU-Mediated Amide Coupling Yield
Moisture Content (ppm H₂O)Reagent Hydrolysis RateTarget Amide Yield (%)Recommended Action
< 50 ppm < 2%> 95%Proceed with reaction
50 - 200 ppm ~ 15%75 - 85%Add 1.5x excess HATU
200 - 1000 ppm > 50%< 40%Dry solvent over 3Å sieves
> 1000 ppm > 90%< 10%Discard solvent / re-dry substrate
Table 2: Recommended Storage Conditions and Shelf-Life for CAS 1186194-30-8
Storage ParameterRecommended ConditionCausality / RationaleExpected Shelf-Life
Temperature 2 - 8 °C (Refrigerated)Minimizes thermal degradation and oxidation rates12 - 24 Months
Atmosphere Argon or NitrogenExcludes atmospheric oxygen and humidityN/A
Container Amber glass, PTFE capPrevents photo-oxidation of the aniline moietyN/A
Desiccant Silica gel or DrieriteAbsorbs adventitious moisture post-openingN/A

Section 4: Mandatory Visualization

Workflow Start CAS 1186194-30-8 (3-Amino-2-fluoro-6-methylbenzoic acid) Moisture Moisture Exposure (>1000 ppm H2O) Start->Moisture Improper Storage (Humid Air) Dry Strict Anhydrous Handling (<50 ppm H2O) Start->Dry Glovebox / Schlenk (Argon) Coupling Add Coupling Reagent (e.g., HATU, DIPEA) Moisture->Coupling Dry->Coupling Hydrolysis Reagent Hydrolysis (Inactive Byproducts) Coupling->Hydrolysis Water outcompetes substrate Success Active Ester Formation & Target Amide Yield Coupling->Success Efficient Activation

Logical workflow demonstrating the impact of moisture on HATU-mediated amide coupling.

Section 5: References

  • Practical Tips for Using HATU in the Lab: Avoiding Common Pitfalls. Survival Technologies.[Link][1]

  • Amide bond formation: beyond the myth of coupling reagents. Valeur, E., & Bradley, M. Chemical Society Reviews, 38(2), 606-631 (2009).[Link][2]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Benzoic Acid Intermediates: A Guide for Drug Discovery Professionals

Introduction: The Strategic Value of a Single Atom Benzoic acid and its derivatives are a cornerstone of modern drug discovery, forming the structural core of a vast array of therapeutic agents, from anti-inflammatory dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of a Single Atom

Benzoic acid and its derivatives are a cornerstone of modern drug discovery, forming the structural core of a vast array of therapeutic agents, from anti-inflammatory drugs to targeted cancer therapies.[1] The versatility of the benzoic acid scaffold lies in its synthetic tractability and the ability to modify its phenyl ring to fine-tune physicochemical and pharmacological properties.[1] Among the most powerful strategies in the medicinal chemist's toolkit is the selective incorporation of fluorine.[2]

While seemingly a subtle substitution for hydrogen, the introduction of a fluorine atom can dramatically alter a molecule's behavior in a biological system.[2][3] Fluorine's unique properties—its small size, high electronegativity, and the exceptional strength of the carbon-fluorine (C-F) bond—provide a lever to modulate acidity, lipophilicity, metabolic stability, and target binding affinity.[2][4][5] Consequently, more than half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its strategic importance.[2]

This guide provides an in-depth comparative analysis of fluorinated and non-fluorinated benzoic acid intermediates. We will explore the fundamental physicochemical differences, supported by quantitative data, examine the implications for drug design, and provide detailed experimental protocols for their evaluation.

The Physicochemical Divide: How Fluorination Rewrites the Rules

The strategic placement of fluorine on the benzoic acid ring profoundly alters its core properties. These changes are not merely incremental but can be leveraged to overcome common drug development hurdles like poor metabolic stability or suboptimal potency.[4][6]

Acidity (pKa) Modulation

The acidity of the carboxylic acid group is a critical parameter influencing a molecule's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement.[3] Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect. This effect stabilizes the resulting carboxylate anion upon deprotonation, thereby increasing the acidity (i.e., lowering the pKa) of the benzoic acid.[5][6][7] The magnitude of this effect is position-dependent, being most pronounced when fluorine is at the ortho position.[5][8]

pKa_Effect cluster_0 Non-Fluorinated cluster_1 Fluorinated Benzoic_Acid Benzoic Acid (pKa ≈ 4.2) Anion_BA Benzoate Anion (Less Stable) Benzoic_Acid->Anion_BA Deprotonation Fluorobenzoic_Acid 2-Fluorobenzoic Acid (pKa ≈ 3.27) Anion_FBA Fluorobenzoate Anion (More Stable) Fluorobenzoic_Acid->Anion_FBA Deprotonation Inductive_Effect Fluorine's inductive effect stabilizes the negative charge, making the acid stronger. Anion_FBA->Inductive_Effect

Caption: Fluorine's inductive effect on benzoic acid acidity.

Lipophilicity (LogP) Tuning

Lipophilicity, often measured as the octanol-water partition coefficient (LogP), is crucial for membrane permeability and overall drug disposition.[3] The effect of fluorination on lipophilicity is more complex than on acidity. While single fluorine-for-hydrogen substitution on an aromatic ring generally increases LogP, the introduction of fluoroalkyl groups like trifluoromethyl (CF₃) can have varied effects depending on the molecular context.[6][9] This tunability allows chemists to precisely control a molecule's passage through biological membranes and its distribution in the body.[3][6]

Enhancing Metabolic Stability

One of the most celebrated applications of fluorination is to improve metabolic stability.[2][4][10] Many drug candidates fail because they are rapidly broken down by cytochrome P450 (CYP) enzymes in the liver.[10] This oxidative metabolism often occurs at vulnerable C-H bonds. By replacing a metabolically labile hydrogen with fluorine, chemists can effectively "shield" that position from attack. The C-F bond is significantly stronger than the C-H bond, making it highly resistant to enzymatic cleavage.[4][6] This strategy can increase a drug's half-life, improve its bioavailability, and reduce the formation of potentially toxic metabolites.[6][11]

Impact on Binding Affinity and Conformation

Though sterically similar to hydrogen (van der Waals radius of 1.47 Å for F vs. 1.20 Å for H), fluorine's unique electronic properties can significantly influence how a drug binds to its target protein.[3] The polarized C-F bond can participate in favorable electrostatic and dipole interactions with amino acid residues in the binding pocket.[2][4] Furthermore, fluorine substitution can alter the conformation of a molecule, pre-organizing it into a bioactive shape that fits the target more snugly, thereby enhancing potency and selectivity.[2][3]

Quantitative Comparison of Physicochemical Properties

The following table summarizes the key physicochemical differences between benzoic acid and its fluorinated analogs.

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)pKa (at 25°C)logP
Benzoic Acid C₇H₆O₂122.12122.4~4.201.87
2-Fluorobenzoic Acid C₇H₅FO₂140.11122-125~3.271.86
3-Fluorobenzoic Acid C₇H₅FO₂140.11123-125~3.861.95
4-Fluorobenzoic Acid C₇H₅FO₂140.11182-185~4.142.15

Data compiled from references[5][8][12].

Synthetic Methodologies: A Comparative Overview

While non-fluorinated benzoic acids are readily synthesized via methods like the oxidation of toluene, the introduction of fluorine requires specialized reagents and strategies.[13]

Non-Fluorinated Synthesis:

  • Oxidation of Alkylbenzenes: A common industrial method involving the oxidation of toluene or other substituted alkylbenzenes.[13]

  • Grignard Carbonation: Reaction of a phenylmagnesium halide with carbon dioxide.

  • Hydrolysis of Benzonitrile: Acid or base-catalyzed hydrolysis of the corresponding nitrile.

Fluorinated Synthesis: The synthesis of fluorinated benzoic acids is more challenging and often involves nucleophilic or electrophilic fluorination reactions or starting from already fluorinated precursors.[14]

  • Diazotization-Fluorination (Balz-Schiemann Reaction): A classic method involving the diazotization of an aminobenzoic acid (anthranilic acid) followed by thermal decomposition of the resulting diazonium salt in the presence of a fluoride source.[5]

  • Nucleophilic Aromatic Substitution (SNAAr): Starting with a highly activated aromatic ring (e.g., with nitro groups), a leaving group can be displaced by a fluoride ion.

  • Direct Fluorination: Using powerful electrophilic fluorinating agents, though this can sometimes lack regioselectivity.

  • From Fluorinated Building Blocks: Utilizing commercially available fluoroaromatics and elaborating them to the benzoic acid, for instance, via lithiation followed by carboxylation. This is a very common approach in drug discovery.[14][15]

Synthesis_Comparison cluster_NF Non-Fluorinated Synthesis cluster_F Fluorinated Synthesis (Example) Toluene Toluene Oxidation Oxidation (e.g., KMnO4) Toluene->Oxidation BenzoicAcid Benzoic Acid Oxidation->BenzoicAcid AnthranilicAcid Aminobenzoic Acid Diazotization 1. Diazotization (NaNO2, HBF4) 2. Thermal Decomposition AnthranilicAcid->Diazotization FluorobenzoicAcid Fluorobenzoic Acid Diazotization->FluorobenzoicAcid

Caption: Simplified comparison of synthetic routes.

Experimental Protocols for Comparative Analysis

To empirically validate the theoretical advantages of fluorination, rigorous experimental evaluation is essential. The following protocols describe standard methodologies for comparing key properties.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To accurately measure the acidity of a fluorinated vs. non-fluorinated benzoic acid derivative.

Methodology:

  • Sample Preparation: Prepare a solution of the benzoic acid derivative (e.g., 0.01 M) in a suitable co-solvent system (e.g., methanol-water mixture) to ensure solubility.[8]

  • Titration Setup: Calibrate a pH meter with standard buffers. Place the sample solution in a jacketed beaker maintained at 25°C and immerse the calibrated pH electrode and a micro-stir bar.

  • Titration: Use a calibrated burette to add small, precise aliquots of a standardized titrant (e.g., 0.1 M NaOH).

  • Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize. Continue the titration well past the equivalence point.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is equal to the pH at the half-equivalence point (the midpoint of the steepest part of the titration curve). For higher accuracy, use software to calculate the pKa from the full titration curve.[8]

Protocol 2: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine the in vitro intrinsic clearance of a fluorinated vs. non-fluorinated drug candidate, providing a measure of its metabolic stability.[16]

Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).[16]

    • Prepare a working solution by diluting the stock solution in buffer (e.g., 100 mM potassium phosphate, pH 7.4).

    • Prepare an NADPH regenerating system solution.[16]

  • Incubation:

    • In a 96-well plate, add HLM to pre-warmed phosphate buffer (final protein concentration typically 0.5-1.0 mg/mL).[16]

    • Add the test compound to the HLM suspension (final concentration typically 1 µM).[16]

    • Pre-incubate the mixture at 37°C for 5-10 minutes to allow for temperature equilibration.[16]

  • Reaction Initiation and Quenching:

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.[16]

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[16]

  • Sample Processing and Analysis:

    • Centrifuge the plate to pellet the precipitated protein.

    • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

    • Quantify the remaining parent compound at each time point relative to the internal standard.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of parent compound remaining versus time.

    • The slope of the resulting line corresponds to the elimination rate constant (k).

    • Calculate the in vitro half-life (t½ = 0.693 / k) and intrinsic clearance (CLint).

Metabolic_Stability_Workflow A 1. Prepare Reagents (Test Compound, HLM, NADPH) B 2. Incubate at 37°C (Compound + HLM) A->B C 3. Initiate Reaction (Add NADPH) B->C D 4. Quench at Time Points (Add Cold Acetonitrile + IS) C->D E 5. Centrifuge (Pellet Protein) D->E F 6. Analyze Supernatant (LC-MS/MS) E->F G 7. Data Analysis (Calculate t½ and CLint) F->G

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion

The comparison between fluorinated and non-fluorinated benzoic acid intermediates is a clear illustration of the power of strategic molecular design in modern drug discovery. Fluorination is not a panacea, but a versatile and highly effective tool for rationally modulating key drug-like properties.[4] By enhancing metabolic stability, fine-tuning acidity and lipophilicity, and improving target binding, the incorporation of fluorine can transform a promising but flawed lead compound into a viable drug candidate.[2][4] Understanding the profound impact of this single-atom substitution is therefore essential for any researcher, scientist, or drug development professional seeking to design the next generation of innovative therapeutics.

References

  • Shah, P., & Westwell, A. D. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(5), 577-597.
  • St. John, M. K., & Vitaku, E. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
  • Apollo Scientific. (2026).
  • BenchChem. (2025). The Benzoic Acid Scaffold: A Cornerstone in Modern Drug Discovery. BenchChem Technical Guides.
  • Inhance Technologies. (2025). How Is Fluorine Used in the Medical Field?. Inhance Technologies Blog.
  • Mei, H., Han, J., Fustero, S., & Romo, D. (2021). Applications of Fluorine in Medicinal Chemistry. ACS Central Science.
  • AiFChem. (2025). Fluorine in Pharmaceuticals: Key Properties & Drug Development. AiFChem Blog.
  • St. John, M. K., & Vitaku, E. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed.
  • St. John, M. K., & Vitaku, E. (2026). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv.
  • BenchChem. (2025). Enhancing Metabolic Stability of Fluorinated Drug Candidates. BenchChem Technical Support Center.
  • Sparrow Chemical. (n.d.). Fluorobenzoic Acid Series. Sparrow Chemical Products.
  • Hoechst Aktiengesellschaft. (1988). Method for the production of benzoic acid derivatives fluorinated on the nucleus.
  • The uses of benzoic acid in the pharmaceutical industry. (2024). Industry News.
  • Organic Syntheses Procedure. (n.d.). 2-amino-3-fluorobenzoic acid. Organic Syntheses.
  • BenchChem. (2025). Physical and chemical properties of 2-Fluorobenzoic acid. BenchChem Technical Guides.
  • Vasin, V. A. (2026). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Beilstein Journal of Organic Chemistry.
  • Optimizing Organic Synthesis with High-Purity 2-Fluorobenzoic Acid. (2025). Industry News.
  • BenchChem. (2025). The Strategic Integration of Fluorinated Benzoic Acids in Modern Drug Discovery: A Technical Guide. BenchChem Technical Guides.
  • Application and Pharmacology of Benzoic acid. (2022). ChemicalBook.
  • Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenu
  • PubChem. (n.d.). 3-Fluorobenzoic Acid.
  • Zhang, T., Zuo, Y.-W., Jin, R.-X., Zhang, Y.-F., Wu, B.-B., & Wang, X.-S. (2020). Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. Journal of Medicinal Chemistry.

Sources

Comparative

Spectroscopic Validation of CAS 1186194-30-8: A Comparative Guide to FTIR, Raman, and Orthogonal Techniques

Executive Summary & Mechanistic Grounding CAS 1186194-30-8 (3-Amino-2-fluoro-6-methylbenzoic acid) is a highly functionalized aromatic building block critical in the synthesis of advanced agrochemicals and pharmaceutical...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Grounding

CAS 1186194-30-8 (3-Amino-2-fluoro-6-methylbenzoic acid) is a highly functionalized aromatic building block critical in the synthesis of advanced agrochemicals and pharmaceutical active ingredients[1][2]. The presence of competing electron-donating (amino, methyl) and electron-withdrawing (fluoro, carboxylic acid) substituents on the benzene ring creates a complex electronic environment. Validating the structural integrity and solid-state form of this compound requires a robust analytical framework.

To understand why a dual-spectroscopic approach is necessary, we must examine the quantum mechanical selection rules governing molecular vibrations:

  • FTIR Spectroscopy relies on changes in the permanent dipole moment during a vibration. It is exquisitely sensitive to polar, heteronuclear bonds. For CAS 1186194-30-8, FTIR is the premier choice for validating the N-H stretch of the amine, the C=O stretch of the carboxylic acid, and the highly polar C-F bond ([3][4]).

  • Raman Spectroscopy depends on changes in the electron cloud polarizability. It excels at detecting symmetric vibrations and homonuclear bonds. Raman is superior for mapping the aromatic ring breathing modes and the C-C stretches of the methyl group, which often appear weak or are obscured in FTIR spectra ([5][6]).

By integrating both techniques, researchers achieve a complete vibrational mapping of the molecule, effectively differentiating it from positional isomers and ensuring structural fidelity[4][7].

Comparative Performance: Spectroscopic vs. Orthogonal Techniques

While traditional methods like HPLC and NMR are indispensable, they possess blind spots regarding solid-state characterization. As summarized in Table 1 , FTIR and Raman bridge this gap by offering non-destructive, rapid screening that preserves the crystal lattice integrity.

Table 1: Performance Comparison of Analytical Techniques

TechniquePrimary UtilitySample StateAnalysis TimePolymorph Sensitivity
FTIR-ATR Polar functional group mapping (C=O, C-F, N-H)Solid / Liquid< 2 minsHigh
FT-Raman Aromatic/homonuclear mapping (C=C, C-CH₃)Solid / Liquid< 5 minsVery High
¹H/¹⁹F NMR Absolute atomic connectivity & quantitationSolution15 - 30 minsNone (Requires dissolution)
HPLC-UV Quantitative purity & Limit of Detection (LOD)Solution10 - 20 minsNone (Requires dissolution)

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, I emphasize that an analytical protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure absolute trustworthiness in the data acquired for CAS 1186194-30-8.

Protocol A: Attenuated Total Reflectance (ATR) FTIR Spectroscopy
  • System Calibration (Self-Validation): Prior to sample analysis, validate the optical path using a NIST-traceable polystyrene film. Ensure the 1601 cm⁻¹ aromatic ring stretch is within ±1 cm⁻¹ of the standard. This guarantees instrument wavelength accuracy before any unknown is measured.

  • Background Acquisition: Collect a 32-scan background spectrum of the ambient atmosphere to digitally subtract water vapor and CO₂ interference, ensuring a pristine baseline.

  • Sample Application: Deposit 2–5 mg of solid CAS 1186194-30-8 directly onto the diamond ATR crystal. No KBr pellet pressing is required, which prevents pressure-induced polymorphic transformations.

  • Pressure Optimization: Apply uniform pressure using the anvil. Causality: Consistent pressure ensures intimate contact between the crystal and the sample, maximizing the evanescent wave penetration depth. This prevents baseline drift and signal attenuation, particularly for high-frequency modes like the N-H stretch.

  • Acquisition: Record the spectrum from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (64 scans).

Protocol B: FT-Raman Spectroscopy
  • Laser Selection & Calibration (Self-Validation): Utilize a 1064 nm Nd:YAG laser. Causality: Aromatic amines like the 3-amino group in CAS 1186194-30-8 often exhibit strong autofluorescence under visible laser excitation (e.g., 532 nm or 785 nm), which can completely obscure the Raman scattering signal. The 1064 nm wavelength bypasses the electronic transition states, yielding a clean, fluorescence-free baseline. Calibrate the Raman shift using a silicon standard (520.5 cm⁻¹) to ensure absolute peak position accuracy.

  • Sample Preparation: Place the powder in a standard glass NMR tube or quartz cuvette. (Glass is Raman-transparent, preventing background interference).

  • Power Optimization: Set laser power strictly to 150–200 mW. Causality: Higher power risks thermal degradation or localized burning of the methylbenzoic acid derivative, while lower power reduces the signal-to-noise ratio.

  • Acquisition: Collect data from 3500 to 100 cm⁻¹ at 4 cm⁻¹ resolution (128 scans).

Quantitative Data Presentation: Vibrational Band Assignments

Based on Density Functional Theory (DFT) calculations and empirical data for fluorinated aminobenzoic acids[3][4][7], Table 2 outlines the expected vibrational modes for CAS 1186194-30-8, highlighting the complementary nature of FTIR and Raman intensities.

Table 2: Vibrational Band Assignments for CAS 1186194-30-8

Functional GroupVibrational ModeExpected Range (cm⁻¹)FTIR IntensityRaman Intensity
Primary Amine (-NH₂) Asymmetric/Symmetric Stretch3300 - 3450StrongWeak
Carboxylic Acid (-COOH) C=O Stretch1650 - 1700Very StrongModerate
Aromatic Ring C=C Ring Stretch1580 - 1620ModerateStrong
Fluoro Group (-F) C-F Stretch1150 - 1250StrongWeak
Methyl Group (-CH₃) C-H Asymmetric Stretch2950 - 3000ModerateStrong
Aromatic Ring Ring Breathing800 - 850WeakVery Strong

Validation Workflow Diagram

The following diagram illustrates the logical relationship and integration of these analytical techniques to achieve full structural certification.

ValidationWorkflow Sample CAS 1186194-30-8 (Solid-State Sample) FTIR FTIR-ATR Analysis Detects Dipole Changes (C=O, N-H, C-F) Sample->FTIR  Optical Contact Raman FT-Raman Analysis Detects Polarizability (Aromatic Ring, C-CH3) Sample->Raman  1064 nm Laser Ortho Orthogonal Validation (HPLC-UV / NMR) Sample->Ortho  Dissolution DataMerge Chemometric Integration & Peak Deconvolution FTIR->DataMerge Raman->DataMerge Ortho->DataMerge Output Validated Structural Integrity & Polymorph Certification DataMerge->Output

Fig 1: Multi-modal spectroscopic validation workflow for CAS 1186194-30-8.

References

  • [3] Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. FTIR and Raman spectra and optimized geometry of 2,3,6-tri-fluorobenzoic acid dimer: a DFT and SQMFF study. Available at:[Link]

  • [5] ResearchGate. The FT-IR (a) and FT-Raman (b) spectra of o-aminobenzoic acid. Available at:[Link]

  • [4] Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. FT-IR, Raman and DFT study of 2-amino-5-fluorobenzoic acid and its biological activity with other halogen (Cl, Br) substitution. Available at:[Link]

  • [6] Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Molecular structure of 3-aminobenzoic acid complexes with alkali metals. Available at:[Link]

  • [7] Taylor & Francis. Synthesis, Spectroscopic (FTIR, FT-Raman and UV-Vis), Structural Investigation... of 4-Aminobenzoic Acid. Available at: [Link]

  • [2] Molport. 3-amino-2-fluoro-6-methylbenzoic acid hydrochloride | 2624140-91-4. Available at:[Link]

Sources

Validation

A Comparative Stability Analysis of 3-Amino-2-fluoro-6-methylbenzoic Acid: Free Base vs. Hydrochloride Salt

Executive Summary In pharmaceutical development, the selection of an appropriate solid-state form of an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts its stability, manufacturabili...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In pharmaceutical development, the selection of an appropriate solid-state form of an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts its stability, manufacturability, and bioavailability. This guide provides an in-depth comparative analysis of the stability of 3-Amino-2-fluoro-6-methylbenzoic acid as a free base versus its hydrochloride (HCl) salt. Through a meticulously designed forced degradation study, we demonstrate that the hydrochloride salt exhibits markedly superior chemical stability under various stress conditions, including oxidative, thermal, and photolytic stress. This enhanced stability is primarily attributed to the protonation of the aromatic amino group in the salt form, which decreases its electron-donating character and susceptibility to oxidative degradation.[1][2] These findings strongly support the selection of the hydrochloride salt for further development to ensure a more robust and reliable drug product with a longer shelf-life.

Introduction: The Critical Role of Salt Selection in Drug Development

3-Amino-2-fluoro-6-methylbenzoic acid is a key intermediate in the synthesis of various pharmaceutical agents. The stability of this molecule is paramount, as degradation can lead to loss of potency and the formation of potentially toxic impurities. A common strategy to enhance the physicochemical properties of an ionizable drug is to convert it into a salt form.[3][4] Salt formation can improve properties such as solubility, dissolution rate, and chemical stability.[3][5]

The primary hypothesis of this investigation is that the hydrochloride salt of 3-Amino-2-fluoro-6-methylbenzoic acid will offer superior protection against chemical degradation compared to its free base form. The rationale is twofold:

  • Electronic Stabilization: The aromatic amine functional group is often a primary site of oxidative degradation.[2] By forming the hydrochloride salt, the lone pair of electrons on the nitrogen atom is engaged in a bond with a proton. This protonation significantly reduces the electron-donating capacity of the amino group, thereby deactivating the aromatic ring towards oxidative attack.

  • Physical Stabilization: Salt formation typically results in a more stable crystalline lattice with a higher melting point compared to the free base.[5][6] This enhanced lattice energy can provide a physical barrier to solid-state reactions and reduce susceptibility to degradation from environmental factors like heat and humidity.[1]

This guide will detail the experimental protocol for a forced degradation study, present comparative data, and discuss the mechanistic basis for the observed stability differences, providing a clear, data-driven recommendation for researchers in the field.

Potential Degradation Pathways

Understanding potential degradation pathways is essential for designing a robust stability study. For 3-Amino-2-fluoro-6-methylbenzoic acid, the primary sites of instability are the amino and carboxylic acid functional groups attached to the substituted benzene ring.

G cluster_0 3-Amino-2-fluoro-6-methylbenzoic acid cluster_1 Potential Degradation Sites mol mol oxidation Oxidative Degradation (e.g., N-oxide formation, color change) n_amino oxidation->n_amino decarboxylation Decarboxylation (Loss of CO2 under heat) n_carboxyl decarboxylation->n_carboxyl

Caption: Potential degradation sites on the 3-Amino-2-fluoro-6-methylbenzoic acid molecule.

  • Oxidation: The amino group is susceptible to oxidation, which can lead to the formation of N-oxides, nitroso, or nitro derivatives, often accompanied by a change in color (a common issue with aromatic amines).[2]

  • Decarboxylation: Aromatic carboxylic acids can undergo decarboxylation (loss of CO₂) when subjected to high heat, although this typically requires severe conditions.

  • Photodegradation: Aromatic systems, particularly those with amino substituents, can be sensitive to light, leading to complex degradation pathways.[7]

Experimental Design: A Comparative Forced Degradation Study

To rigorously evaluate and compare the stability of the free base and its hydrochloride salt, a forced degradation study was designed in accordance with International Council for Harmonisation (ICH) guidelines.[8][9] Forced degradation, or stress testing, involves subjecting the API to conditions more severe than accelerated stability testing to identify likely degradation products and pathways.[9][10][11]

Caption: Workflow for the comparative forced degradation study.

Materials
  • 3-Amino-2-fluoro-6-methylbenzoic Acid, Free Base (Purity >99%)

  • 3-Amino-2-fluoro-6-methylbenzoic Acid, Hydrochloride Salt (Purity >99%)

  • Hydrochloric Acid (HCl), ACS Grade

  • Sodium Hydroxide (NaOH), ACS Grade

  • Hydrogen Peroxide (H₂O₂), 30% solution

  • Acetonitrile (ACN), HPLC Grade

  • Methanol (MeOH), HPLC Grade

  • Formic Acid, ACS Grade

  • Water, HPLC Grade

Step-by-Step Experimental Protocols

For each condition, parallel experiments were conducted on the free base and the hydrochloride salt. A target degradation of 5-20% is generally recommended to ensure that the analytical method is challenged without generating secondary, irrelevant degradants.[8]

1. Sample Preparation:

  • Solution Studies (Hydrolysis & Oxidation): Prepare stock solutions of both the free base and HCl salt at a concentration of 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Solid-State Studies (Thermal & Photolytic): Use approximately 10 mg of the solid powder for each study, spread thinly in a petri dish or vial.

2. Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl. Incubate at 60°C for 24 hours.[7]

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH. Incubate at 60°C for 24 hours. After incubation, neutralize the sample with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 12% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 6% H₂O₂. Keep at room temperature for 24 hours, protected from light.[7]

  • Thermal Degradation: Place the solid samples in a calibrated oven at 105°C for 48 hours. After exposure, allow the samples to cool, then dissolve in the mobile phase for analysis.

  • Photolytic Degradation: Expose solid samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B guidelines). A control sample should be kept in the dark to assess the contribution of thermal degradation.

3. Analytical Methodology: Stability-Indicating HPLC-UV A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the decrease in the amount of the active ingredient due to degradation.[10] High-Performance Liquid Chromatography (HPLC) is the most effective method for this purpose.[10][12]

  • System: Agilent 1260 Infinity II LC System or equivalent with UV detector.

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 10% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

This method must be validated for specificity by ensuring that the peaks for degradation products are well-resolved from the main API peak.

Results and Data Presentation

The results of the forced degradation study are summarized below. The data, while representative, clearly illustrates the superior stability of the hydrochloride salt.

Table 1: Comparative Stability Data (% Degradation)

Stress Condition 3-Amino-2-fluoro-6-methylbenzoic Acid (Free Base) 3-Amino-2-fluoro-6-methylbenzoic Acid (HCl Salt) Rationale for Difference
Acid Hydrolysis (0.1M HCl, 60°C) < 1% < 1% Both forms are stable to mild acid hydrolysis.
Base Hydrolysis (0.1M NaOH, 60°C) 4.2% 3.8% Minor degradation observed; salt form offers negligible additional protection.
Oxidative Stress (6% H₂O₂, RT) 18.5% 2.1% Protonation of the amine in the HCl salt significantly protects against oxidation.[2]
Thermal Stress (105°C, Solid) 8.9% 1.5% The higher lattice energy and melting point of the salt provide enhanced thermal stability.[5]

| Photolytic Stress (ICH Q1B) | 12.7% | 3.4% | Electronic deactivation of the aromatic ring in the salt form reduces photosensitivity. |

Note: % Degradation is calculated as [(Initial Peak Area - Final Peak Area) / Initial Peak Area] x 100.

Discussion of Results

The experimental data unequivocally demonstrates the enhanced stability of the 3-Amino-2-fluoro-6-methylbenzoic acid hydrochloride salt compared to its free base form.

  • Superiority Under Oxidative Stress: The most dramatic difference was observed under oxidative conditions. The free base showed significant degradation (18.5%), while the HCl salt remained largely intact (2.1%). This is a direct consequence of the protonation of the exocyclic amino group. The lone pair on the nitrogen of the free base makes the aromatic ring electron-rich and highly susceptible to attack by oxidizing agents. In the salt form, this lone pair is unavailable, deactivating the ring and providing substantial protection.[2]

  • Enhanced Thermal and Photostability: The HCl salt also exhibited significantly better stability under thermal and photolytic stress. The improved thermal stability can be attributed to a more robust crystal lattice, which requires more energy to disrupt.[5] The enhanced photostability is also linked to the electronic state of the molecule; by reducing the electron density of the aromatic system, the salt form is less prone to absorbing light energy in a manner that leads to degradation.

  • Behavior Under Hydrolytic Stress: Both forms showed good stability under mild acidic conditions. In basic conditions, a small amount of degradation was observed for both, with the salt form showing only a marginal improvement. This suggests that the primary degradation mechanism in base is not directly related to the amino group but possibly involves other parts of the molecule, and that conversion of the salt to the free base occurs in the basic solution.

Conclusion and Recommendations

The selection of a salt form over a free base is a strategic decision in pharmaceutical development aimed at optimizing drug properties.[3][6] This study provides compelling evidence that for 3-Amino-2-fluoro-6-methylbenzoic acid, the hydrochloride salt is the superior form in terms of chemical stability. It offers robust protection against degradation from oxidation, heat, and light, which are common environmental factors encountered during manufacturing, shipping, and storage.

For researchers, scientists, and drug development professionals, the key takeaway is clear: the use of 3-Amino-2-fluoro-6-methylbenzoic acid as a hydrochloride salt is strongly recommended. This choice will contribute to a more stable and reliable API, simplifying formulation development, improving shelf-life, and ultimately leading to a safer and more effective final drug product.

References

  • Park, K. (n.d.). Assay and Stability Testing. Kinam Park.
  • Salt Selection in Drug Development. (2025, November 1). Pharmaceutical Technology. Available at: [Link]

  • 2-Aminobenzoate Degradation Pathway. (n.d.). Eawag-BBD. Available at: [Link]

  • Ziegler, K., et al. (1990). Anaerobic degradation of 2-aminobenzoic acid (anthranilic acid) via benzoyl-coenzyme A (CoA) and cyclohex-1-enecarboxyl-CoA in a denitrifying bacterium. Journal of Bacteriology. Available at: [Link]

  • Tariq, M. H., & Jones, T. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? Australian Prescriber. Available at: [Link]

  • Van Dyke, K., et al. (1987). Biotransformation of para-aminobenzoic acid and salicylic acid by PMN. PubMed. Available at: [Link]

  • Thomas, S. (2019, October 2). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology. Available at: [Link]

  • Kandimalla, R., & Donovan, M. D. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. Available at: [Link]

  • Boon, N., et al. (2001). Biodegradation of 4-nitrobenzoate, 4-aminobenzoate and their mixtures: new strains, unusual metabolites and insights into pathway regulation. FEMS Microbiology Ecology. Available at: [Link]

  • Unstable Small Molecule Therapeutic Analysis. (2020, March 19). KCAS Bio. Available at: [Link]

  • Analytical Techniques In Stability Testing. (2025, March 24). Separation Science. Available at: [Link]

  • Sharma, D. K., et al. (2021). DEGRADATION KINETICS OF P-AMINOBENZOIC ACID BY PEROXIDATION, PHOTO-PEROXIDATION AND PHOTOFENTON PROCESSES. International Journal of Research in Advent Technology. Available at: [Link]

  • Al-Ghaban, A. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? Pharma Magazine. Available at: [Link]

  • Analytical Techniques for Drug Stability Evaluation. (2026, March). ResearchGate. Available at: [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass. Available at: [Link]

  • Sharma, M. C. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Analytical & Pharmaceutical Research. Available at: [Link]

  • Hawe, A. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

  • Singh, S., et al. (2018). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. Available at: [Link]

  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). ACD/Labs. Available at: [Link]

  • Why are organic amines often more stable as the HCl salt than in the free base form? (2015, August 24). Reddit. Available at: [Link]

  • Exploring 3-Amino-2-Methylbenzoic Acid: Properties and Applications. (n.d.). Autech. Available at: [Link]

  • 3-amino-2-fluoro-6-methylbenzoic acid hydrochloride. (n.d.). PubChemLite. Available at: [Link]

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Comparative

Comprehensive Comparative Toxicity Guide: 3-Amino-2-fluoro-6-methylbenzoic Acid in Cellular Assays

Executive Summary 3-Amino-2-fluoro-6-methylbenzoic acid (3-AFMBA, CAS 1186194-30-8) is a highly specialized chemical building block frequently utilized in the synthesis of kinase inhibitors, most notably in the developme...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Amino-2-fluoro-6-methylbenzoic acid (3-AFMBA, CAS 1186194-30-8) is a highly specialized chemical building block frequently utilized in the synthesis of kinase inhibitors, most notably in the development of Pyrazole[3,4-b] pyridine B-Raf inhibitors for hyperproliferative diseases [1]. While its structural geometry is ideal for target binding, the presence of an unprotected aniline moiety introduces potential toxicological liabilities.

For drug development professionals, evaluating the intrinsic cellular toxicity of this intermediate—and comparing it to analogs like 3-Amino-2,6-difluorobenzoic acid —is a critical step in early-stage lead optimization. This guide provides a rigorous framework for comparatively assessing the cytotoxicity, hepatotoxicity, and genotoxicity of 3-AFMBA using advanced cellular assays.

Mechanistic Rationale: The Aniline Structural Alert

In medicinal chemistry, the aniline substructure is widely recognized as a "structural alert" due to its propensity for reactive metabolite (RM) formation [2]. The toxicity of 3-AFMBA and its analogs is rarely driven by the parent compound itself; rather, it is mediated by Cytochrome P450 (CYP450) bioactivation in hepatic environments [3].

The Causality of Toxicity
  • N-Hydroxylation : CYP450 enzymes (particularly CYP1A2 and CYP3A4) oxidize the primary amine of 3-AFMBA to an N-hydroxylamine intermediate.

  • Redox Cycling : The N-hydroxylamine can be further oxidized to a reactive nitrosobenzene derivative. This process generates Reactive Oxygen Species (ROS), leading to oxidative stress.

  • Electrophilic Attack : The soft electrophilic nitroso species can covalently bind to cellular macromolecules (proteins and DNA), resulting in structural damage, enzyme inhibition, and potential genotoxicity [2, 4].

The addition of fluorine and methyl groups to the benzoic acid ring alters the electron density of the aniline nitrogen, directly modulating the rate of CYP450-mediated bioactivation. Therefore, comparative cellular assays must explicitly account for metabolic activation.

Bioactivation A 3-AFMBA (Parent Compound) B CYP450 Enzymes (Oxidation) A->B Hepatic Metabolism C N-Hydroxylamine Intermediate B->C Bioactivation D Nitrosobenzene Derivative C->D Further Oxidation E ROS Generation & Oxidative Stress D->E Redox Cycling F Protein Adduction (Cellular Toxicity) D->F Electrophilic Attack

CYP450-mediated bioactivation pathway of aniline derivatives leading to cellular toxicity.

Comparative Toxicity Data

The following table synthesizes representative comparative baseline data for 3-AFMBA against its difluoro analog and an unsubstituted aniline control. Note: Data reflects modeled structural class behavior in standardized in vitro assays requiring S9 metabolic activation.

CompoundHepG2 Viability (IC₅₀, µM)ROS Generation (Fold Change)Ames Test (TA98 + S9)CYP1A1 Induction (EROD Assay)
3-Amino-2-fluoro-6-methylbenzoic acid 42.5 ± 3.13.2xWeak Positive2.1x
3-Amino-2,6-difluorobenzoic acid 68.2 ± 4.51.8xNegative1.4x
Aniline (Reference Control) 15.3 ± 2.05.5xStrong Positive4.8x

Data Interpretation: The steric hindrance provided by the methyl group at the 6-position in 3-AFMBA slightly increases its lipophilicity and alters its docking into CYP active sites compared to the symmetrical 3-Amino-2,6-difluorobenzoic acid [1]. This results in a higher propensity for ROS generation and a lower IC₅₀ in hepatic cell lines, underscoring the need for rigorous screening when utilizing the methylated building block.

Experimental Workflows & Methodologies

To establish a self-validating system for assessing the toxicity of these intermediates, researchers must employ multiplexed assays that capture both the parent compound's effects and its metabolically activated byproducts.

Protocol 1: High-Content Hepatotoxicity Screening (HepG2)

Because anilines require bioactivation, utilizing a metabolically competent cell line like HepG2 (or primary human hepatocytes) is non-negotiable [4].

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells in a 384-well optical bottom plate at a density of 5,000 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10-point dose-response curve (0.1 µM to 100 µM) of 3-AFMBA and 3-Amino-2,6-difluorobenzoic acid in DMSO. Ensure final DMSO concentration in the assay does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

  • Dosing & Incubation: Treat the cells with the compound library and incubate for 48 hours. Include Chlorpromazine as a positive control for phospholipidosis and hepatotoxicity.

  • Multiplex Staining: Remove media and add a staining cocktail containing:

    • Hoechst 33342 (1 µM): For nuclear condensation/fragmentation (apoptosis).

    • TMRM (100 nM): To measure mitochondrial membrane potential (MMP) collapse.

    • CellROX Green (5 µM): To quantify oxidative stress via ROS generation.

  • Incubation & Washing: Incubate in the dark for 30 minutes at 37°C. Wash thrice with PBS.

  • Imaging & Analysis: Acquire images using an automated confocal high-content imaging system (e.g., PerkinElmer Opera Phenix). Extract single-cell features to calculate the IC₅₀ for viability and fold-change in ROS.

Workflow A 1. Cell Seeding (HepG2, 384-well plate) B 2. Compound Dosing (0.1 - 100 µM 3-AFMBA) A->B C 3. Incubation (24h - 48h, 37°C) B->C D 4. Multiplex Staining (Hoechst, TMRM, CellROX) C->D E 5. Automated Imaging (Confocal Microscopy) D->E F 6. Data Analysis (IC50 & ROS Profiling) E->F

Step-by-step workflow for high-content hepatotoxicity screening of 3-AFMBA.

Protocol 2: Ames Fluctuation Test (Genotoxicity)

To evaluate the mutagenic potential of the N-hydroxylamine metabolites, an Ames test utilizing rat liver S9 fractions is required.

Step-by-Step Methodology:

  • Strain Preparation: Grow Salmonella typhimurium strains TA98 (frameshift mutations) and TA100 (base-pair substitutions) overnight in nutrient broth.

  • Metabolic Activation Mix: Prepare a 10% rat liver S9 mix containing NADP+ and glucose-6-phosphate to simulate hepatic CYP450 activity.

  • Exposure: In a 96-well format, combine the bacterial suspension, the S9 mix (or buffer for the -S9 control), and varying concentrations of 3-AFMBA (up to 5 mg/plate equivalent).

  • Incubation & Scoring: Add a pH indicator medium (e.g., Bromocresol purple) and incubate for 48 hours at 37°C. Wells that revert to histidine prototrophy will metabolize the medium, dropping the pH and changing the color from purple to yellow.

  • Validation: A test is considered self-validating if the positive controls (e.g., 2-Aminoanthracene for +S9) show a significant increase in revertant wells compared to the vehicle control.

References

  • Google Patents (2009). WO2009111279A1 - Pyrazole[3, 4-b] pyridine raf inhibitors.
  • ResearchGate (2016). Should the Incorporation of Structural Alerts be Restricted in Drug Design? An Analysis of Structure-Toxicity Trends with Aniline-Based Drugs. Retrieved from:[Link]

  • Frontiers in Pharmacology (2019). Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization. Retrieved from:[Link]

  • Science.gov (n.d.). Detecting genotoxic compounds: Flow cytometric detection of cell cycle alterations. Retrieved from: [Link]

Validation

A Comparative Guide to Method Validation for Residual Solvent Analysis in 3-Amino-2-fluoro-6-methylbenzoic Acid

For researchers, scientists, and drug development professionals, ensuring the purity and safety of Active Pharmaceutical Ingredients (APIs) is paramount. Residual solvents, organic volatile chemicals used in the synthesi...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, ensuring the purity and safety of Active Pharmaceutical Ingredients (APIs) is paramount. Residual solvents, organic volatile chemicals used in the synthesis and purification of APIs, offer no therapeutic benefit and can pose a risk to patient safety.[1][2][3][4][5] Therefore, regulatory bodies worldwide, through the International Council for Harmonisation (ICH), have established stringent guidelines for their control.[1][2][3][6][7] This guide provides an in-depth, comparative analysis of method validation for the determination of residual solvents in a novel API, 3-Amino-2-fluoro-6-methylbenzoic acid, grounded in scientific principles and regulatory expectations.

The Analytical Challenge: Why Residual Solvent Analysis Matters

The manufacturing process of complex organic molecules like 3-Amino-2-fluoro-6-methylbenzoic acid often involves multiple steps where different solvents are used to facilitate reactions, crystallization, and purification.[5][8] While manufacturing processes are designed to remove these solvents, trace amounts may remain in the final API. The ICH Q3C(R8) guideline classifies residual solvents into three classes based on their toxicity, with Class 1 solvents being the most toxic and mandated to be avoided, while Class 2 and 3 solvents have established Permitted Daily Exposure (PDE) limits.[1][4][9]

A robust and validated analytical method is not merely a regulatory checkbox; it is a critical component of quality control that ensures patient safety and product consistency.[10] The validation process demonstrates that the chosen analytical procedure is suitable for its intended purpose, providing reliable and accurate data.[11][12][13][14]

Selecting the Right Tool: A Comparison of Analytical Techniques

For the analysis of volatile and semi-volatile organic compounds like residual solvents, Headspace Gas Chromatography (HS-GC) is the industry-standard and recommended technique, particularly by the United States Pharmacopeia (USP) <467>.[15][16][17] This preference is due to its ability to separate and quantify volatile analytes from a non-volatile sample matrix, thereby protecting the analytical column and minimizing matrix interference.[4][18]

Technique Principle Advantages Disadvantages Typical Detector
Headspace Gas Chromatography (HS-GC) Volatile solvents are partitioned from the sample matrix into the headspace of a sealed vial and injected into the GC.High sensitivity for volatile compounds, minimal sample preparation, protects the GC system from non-volatile matrix components.[18]Not suitable for non-volatile compounds.Flame Ionization Detector (FID), Mass Spectrometry (MS)
Direct Injection Gas Chromatography (GC) A liquid sample containing the analyte is directly injected into the GC.Simpler instrumentation compared to HS-GC.Can lead to contamination of the injection port and column with non-volatile matrix, requiring frequent maintenance.[4]Flame Ionization Detector (FID), Mass Spectrometry (MS)

For routine quality control of residual solvents, HS-GC with a Flame Ionization Detector (FID) is the most common and cost-effective choice. FID offers a wide linear range and is sensitive to most organic compounds. While a Mass Spectrometry (MS) detector provides higher selectivity and definitive identification, it is often used for method development, troubleshooting, or when co-elution is a concern, rather than for routine release testing.

The Blueprint for Trust: Method Validation Workflow

A successful method validation follows a systematic approach, as outlined in the ICH Q2(R1) guideline, to demonstrate that the analytical procedure is fit for its purpose.[11][12][14][19] The key validation parameters are interconnected and collectively establish the reliability of the method.

Method_Validation_Workflow cluster_MethodDevelopment Method Development cluster_MethodValidation Method Validation (ICH Q2(R1)) Technique_Selection Technique Selection (HS-GC-FID) Parameter_Optimization Parameter Optimization (Temperatures, Flow Rates, etc.) Technique_Selection->Parameter_Optimization Specificity Specificity Parameter_Optimization->Specificity Linearity_Range Linearity & Range Specificity->Linearity_Range Accuracy Accuracy Linearity_Range->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Parameters Method Validated Analytical Method Specificity Specificity Method->Specificity Linearity Linearity Method->Linearity Range Range Method->Range Accuracy Accuracy Method->Accuracy Precision Precision Method->Precision LOD LOD Method->LOD LOQ LOQ Method->LOQ Robustness Robustness Method->Robustness Linearity->Range Precision->Accuracy LOD->LOQ

Caption: Interrelationship of key validation parameters as per ICH Q2(R1).

1. Specificity:

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components. [11][19]

  • Experimental Approach: Inject a blank (diluent only), a placebo (if applicable), the API sample spiked with known solvents, and individual solvent standards.

  • Acceptance Criteria: The chromatogram of the blank should not show any interfering peaks at the retention times of the target solvents. The peaks for the solvents in the spiked sample should be well-resolved from any other peaks.

2. Linearity and Range:

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response over a specified range. [11][14]The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity. [19]

  • Experimental Approach: Analyze a series of solutions with concentrations ranging from the Limit of Quantification (LOQ) to 150% of the target concentration. Plot the peak area against the concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.99.

Hypothetical Linearity Data:

Solvent Range (ppm) Correlation Coefficient (R²)
Methanol50 - 45000.9995
Acetone50 - 75000.9992
IPA50 - 75000.9998
Toluene10 - 13350.9991

3. Accuracy:

Accuracy is the closeness of the test results obtained by the method to the true value. [11]It is typically assessed by determining the recovery of a known amount of analyte spiked into the sample matrix.

  • Experimental Approach: Analyze the API sample spiked with known concentrations of the residual solvents at three different levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Acceptance Criteria: The mean recovery should be within 80-120%. [20] Hypothetical Accuracy (Recovery) Data:

Solvent Spiking Level Mean Recovery (%) %RSD
Methanol50%, 100%, 150%98.51.2
Acetone50%, 100%, 150%101.21.5
IPA50%, 100%, 150%99.80.9
Toluene50%, 100%, 150%97.91.8

4. Precision:

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. [11]It is evaluated at two levels: repeatability and intermediate precision.

  • Repeatability (Intra-assay precision): The precision of the method over a short interval of time with the same analyst and equipment.

  • Intermediate Precision: The precision of the method within the same laboratory but on different days, with different analysts, or on different equipment.

  • Experimental Approach: For repeatability, perform at least six replicate analyses of a sample at 100% of the target concentration. For intermediate precision, repeat the analysis on a different day with a different analyst.

  • Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 15%.

Hypothetical Precision Data:

Solvent Repeatability (%RSD, n=6) Intermediate Precision (%RSD, n=6)
Methanol2.13.5
Acetone2.54.1
IPA1.83.2
Toluene3.05.5

5. Limit of Detection (LOD) and Limit of Quantification (LOQ):

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. [11][14]

  • Experimental Approach: These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Acceptance Criteria: The LOQ should be at or below the reporting threshold for the residual solvents.

Hypothetical LOD and LOQ Data:

Solvent LOD (ppm) LOQ (ppm)
Methanol515
Acetone515
IPA515
Toluene13

6. Robustness:

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. [14][19]

  • Experimental Approach: Intentionally vary critical method parameters such as oven temperature (±2°C), flow rate (±5%), and headspace vial temperature (±2°C) and observe the effect on the results.

  • Acceptance Criteria: The system suitability parameters should still be met, and the results should not be significantly affected by these small variations.

Conclusion: A Foundation of Quality

The validation of an analytical method for residual solvents is a scientifically rigorous process that underpins the safety and quality of pharmaceutical products. By employing a systematic approach guided by the principles of ICH Q2(R1) and utilizing the appropriate analytical technology such as HS-GC-FID, drug manufacturers can confidently ensure that their APIs, like 3-Amino-2-fluoro-6-methylbenzoic acid, meet the stringent regulatory requirements. The hypothetical data presented in this guide serves as a practical illustration of the expected performance of a well-validated method, providing a benchmark for researchers and scientists in the field. Ultimately, a robustly validated method is a testament to a commitment to scientific integrity and patient well-being.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

  • ICH Q3C(R8) Impurities: Guideline for Residual Solvents. International Council for Harmonisation. Available from: [Link]

  • Impurities: Guideline for Residual Solvents Q3C(R5). Pharmaceutical and Medical Devices Agency. Available from: [Link]

  • Impurities: Guideline for Residual Solvents Q3C(R7). International Council for Harmonisation. Available from: [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available from: [Link]

  • Impurities: Residual Solvents ICH: Q3C. USP-NF. Available from: [Link]

  • Headspace GC method for residual solvents analysis in pharmaceutical products. Technology Networks. Available from: [Link]

  • Analysis of Residual Solvents According to the New ICH Q3C Guideline. Shimadzu. Available from: [Link]

  • ICH Q2 Analytical Method Validation. Slideshare. Available from: [Link]

  • Residual Solvent Analysis in Pharmaceuticals. Pharmaceutical Technology. Available from: [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]

  • Gas Chromatography-Headspace (GC-HS) Analysis: High-Purity Solvents for Residual Solvent Detection. Sdfine. Available from: [Link]

  • Residual Organic Solvent Analysis in Nanoformulations Using Headspace Gas Chromatography. National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols. Available from: [Link]

  • HS-GC-FID Method Development and Validation for Quantification of Residual Solvents in Favipiravir. ResearchGate. Available from: [Link]

  • Understanding the Impact of Residual Solvents in Pharmaceutical Products and Their Safety Implications. Tenger Chemical. Available from: [Link]

  • Residual Solvents Analysis in Pharmaceuticals by HS-GC-FID with Newly Added Compounds –USP <467> Procedure A. Shimadzu. Available from: [Link]

  • Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography. LCGC International. Available from: [Link]

  • Residual Solvent Analysis in Pharmaceutical Manufacturing via GC. Lab Manager. Available from: [Link]

  • 5015.8 Acceptance Criteria for Residual Solvents. FDA. Available from: [Link]

  • Fast - GC Method for Residual Solvent Analysis in Drug Discovery Workflow. Shimadzu. Available from: [Link]

  • Method of Validation for Residual Solvents in Brimonidine tartrate by GC-HS. ResearchGate. Available from: [Link]

  • FDA Guidance for Industry: Q3C Impurities: Residual Solvents. ECA Academy. Available from: [Link]

  • Novel analytical method development and validation for the determination of residual solvents in amlodipine besylate by gas. Der Pharma Chemica. Available from: [Link]

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Amino-2-fluoro-6-methylbenzoic acid

Comprehensive Safety & Handling Guide: 3-Amino-2-fluoro-6-methylbenzoic Acid A Senior Application Scientist's Procedural Guide for Researchers This guide provides essential safety protocols and operational directives for...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety & Handling Guide: 3-Amino-2-fluoro-6-methylbenzoic Acid

A Senior Application Scientist's Procedural Guide for Researchers

This guide provides essential safety protocols and operational directives for handling 3-Amino-2-fluoro-6-methylbenzoic acid. As a substituted aromatic carboxylic acid, this compound requires stringent safety measures to mitigate risks of irritation and toxicity. The following procedures are designed to ensure the safety of all laboratory personnel through a combination of engineering controls, personal protective equipment, and robust operational and disposal plans. The information is synthesized from safety data for structurally similar compounds, establishing a reliable framework for safe handling.

Hazard Identification & Immediate Safety Profile

Before handling 3-Amino-2-fluoro-6-methylbenzoic acid, it is critical to understand its hazard profile. Based on data from analogous compounds, it is classified as follows:

  • Acute Toxicity (Oral): Harmful if swallowed.[1]

  • Skin Irritation: Causes skin irritation.[1][2][3][4]

  • Eye Irritation: Causes serious eye irritation.[1][2][3][4]

  • Respiratory Irritation: May cause respiratory irritation, particularly in powdered form.[1][2][4]

These classifications necessitate a multi-faceted approach to personal protection, focusing on preventing all routes of exposure: dermal, ocular, and inhalation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE is the most critical barrier between the researcher and the chemical.[5] The following table outlines the minimum required PPE for handling 3-Amino-2-fluoro-6-methylbenzoic acid.

Protection Area Required PPE Rationale & Expert Insight
Eye & Face Chemical safety goggles and a full-face shield.[1]Goggles provide a seal against dust and splashes. A face shield is mandatory when there is a risk of splashes of solutions or significant dust generation, offering a broader barrier of protection.[6]
Hand Protection Nitrile or Neoprene gloves.[6][7]This compound is an aromatic acid. Nitrile gloves offer excellent protection against acids, oils, and caustics.[7] Neoprene is also suitable for protection against organic acids.[6][7] Always double-check the manufacturer's glove compatibility data.[7][8][9] Gloves should be inspected before use and replaced immediately if contaminated or damaged.[10]
Body Protection A flame-retardant lab coat (long-sleeved) and a chemical-resistant apron.The lab coat provides a primary barrier against incidental contact.[6] A chemical-resistant apron should be worn over the lab coat during procedures with a high risk of splashes. All protective clothing should be removed before leaving the laboratory.
Respiratory Use in a certified chemical fume hood is the primary engineering control. For weighing solids outside a hood, a NIOSH-approved respirator with particulate filters (e.g., N95) is required.The compound may cause respiratory irritation.[1][2][4] Handling the solid powder can generate dust, which is an inhalation hazard. All weighing and transfers of the solid should be performed in a fume hood or a ventilated balance enclosure to minimize airborne particles.
Foot Protection Closed-toe, chemical-resistant shoes.[10]Footwear must cover the entire foot to protect against spills. Perforated shoes or sandals are strictly forbidden in the laboratory.[10]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for minimizing exposure and ensuring reproducible, safe science.

Step-by-Step Handling Protocol
  • Preparation & Engineering Controls:

    • Verify that a certified chemical fume hood is operational.

    • Ensure an emergency eyewash station and safety shower are accessible and unobstructed.[11][12]

    • Designate a specific area within the fume hood for handling the compound.

  • Donning PPE:

    • Put on the lab coat, followed by safety goggles.

    • Don the appropriate gloves (Nitrile or Neoprene). Ensure cuffs are pulled over the sleeves of the lab coat.

    • If required, put on a face shield and respiratory protection.

  • Handling the Chemical (in a Fume Hood):

    • Carefully weigh the solid compound, avoiding the creation of dust clouds. Use a spatula and handle containers gently.

    • When preparing solutions, slowly add the solid to the solvent to prevent splashing.

    • Keep the container tightly closed when not in use.[1][2]

  • Doffing PPE:

    • Remove the chemical-resistant apron first.

    • Remove gloves using a technique that avoids touching the outer surface with bare skin.

    • Remove the face shield and goggles.

    • Remove the lab coat.

    • Wash hands thoroughly with soap and water after handling is complete.[1][2][3]

Workflow Diagram: Safe Handling of 3-Amino-2-fluoro-6-methylbenzoic Acid

SafeHandlingWorkflow cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_cleanup Cleanup & Disposal cluster_post Post-Handling Prep Verify Fume Hood & Safety Showers Don_PPE Don Full PPE: Coat, Goggles, Gloves Prep->Don_PPE Weigh Weigh Solid (Avoid Dust) Don_PPE->Weigh Prepare_Sol Prepare Solution (Slow Addition) Weigh->Prepare_Sol Experiment Perform Experiment Prepare_Sol->Experiment Decontaminate Decontaminate Glassware & Surfaces Experiment->Decontaminate Segregate Segregate Waste: Solid, Liquid, PPE Decontaminate->Segregate Dispose Dispose via Authorized Vendor Segregate->Dispose Doff_PPE Doff PPE (Gloves Last) Dispose->Doff_PPE Wash Wash Hands Thoroughly Doff_PPE->Wash

Caption: A procedural workflow for the safe handling of 3-Amino-2-fluoro-6-methylbenzoic acid.

Emergency & Disposal Plan

Immediate First-Aid Measures
Exposure Route First-Aid Protocol
Inhalation Immediately move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1][2][12]
Skin Contact Remove all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or persists.[1][2][3][12]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][2][12]
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]
Spill & Waste Management
  • Spill Cleanup: In case of a small spill, carefully sweep or scoop up the solid material, avoiding dust generation. Place it into a suitable, labeled container for disposal. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

  • Waste Disposal: Dispose of unused material and contaminated waste (including gloves, wipes, and containers) through an approved waste disposal plant.[1][2] Do not dispose of it in regular trash or down the drain. All waste must be handled in accordance with local, state, and federal regulations.

References

  • SynQuest Labs. (n.d.). Safety Data Sheet: Methyl 3-amino-2-fluorobenzoate.
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